Rifampicin sodium

• CAS: 38776-75-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Aqueous Solubility of Rifampicin: A Comparative Analysis of the Free Acid and Sodium Salt Forms

Abstract

The aqueous solubility of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing bioavailability, formulation strategies, and clinical efficacy. Rifampicin, a cornerstone of tuberculosis therapy, exemplifies the challenges posed by poor solubility. This guide provides a detailed comparative analysis of the aqueous solubility of Rifampicin Free Acid and its corresponding sodium salt. We delve into the underlying physicochemical principles governing their distinct solubility profiles, present a comprehensive, self-validating experimental protocol for their determination, and discuss the critical influence of environmental factors, particularly pH. This document is intended for researchers, scientists, and drug development professionals seeking a deeper, field-proven understanding of this critical API property.

Introduction: The Primacy of Solubility in Pharmaceutical Sciences

An API's journey from a promising molecule to a therapeutic agent is critically dependent on its ability to be absorbed by the body. For orally administered drugs, this process begins with dissolution in the gastrointestinal fluids. Consequently, aqueous solubility is not merely a physical characteristic but a key determinant of an API's bioavailability and, ultimately, its therapeutic success. Insufficient solubility can lead to erratic absorption, low bioavailability, and high inter-patient variability, necessitating complex and costly formulation strategies.

Rifampicin, a macrocyclic antibiotic of the rifamycin class, is a potent inhibitor of bacterial DNA-dependent RNA polymerase[1]. However, its intrinsic form, Rifampicin Free Acid, is a relatively apolar molecule classified as practically insoluble in water, presenting significant challenges for formulation[2][3]. A common and effective strategy to overcome this limitation is the formation of a salt, such as Rifampicin Sodium. This guide will explore the profound difference in water solubility between these two forms, providing both the theoretical framework and the practical methodology to quantify and understand this critical disparity.

Physicochemical Properties: A Tale of Two Forms

The difference in solubility between Rifampicin Free Acid and Rifampicin Sodium is rooted in their distinct chemical structures and ionization potentials. Rifampicin Free Acid is a zwitterionic molecule, possessing both acidic and basic functional groups[4][5]. Its complex structure includes a naphthohydroquinone system, a long aliphatic ansa chain, and a piperazine moiety[6][7].

The key to its pH-dependent solubility lies in its two primary pKa values:

• pKa1 ≈ 1.7: Attributed to the acidic 4-hydroxyl group on the naphthoquinone ring[4][5].

• pKa2 ≈ 7.9: Attributed to the basic nitrogen atom in the piperazine ring[4][5].

This zwitterionic nature means that its lowest solubility occurs in the mid-pH range, while solubility increases significantly in highly acidic or alkaline conditions[4][8].

Rifampicin Sodium , by contrast, is the salt formed by deprotonating the acidic hydroxyl group. This conversion from a largely neutral (zwitterionic) molecule to an ionic species drastically enhances its interaction with polar water molecules, leading to a significant increase in aqueous solubility[9][10].

Data Presentation: Comparative Properties

The following table summarizes the key physicochemical properties and solubility data for both forms of Rifampicin.

Property	Rifampicin Free Acid	Rifampicin Sodium Salt
Synonyms	Rifampin, Rifampicin	Rifampin Sodium, Rifampicin Sodium
Molecular Formula	C₄₃H₅₈N₄O₁₂[6]	C₄₃H₅₇N₄NaO₁₂[10]
Molecular Weight	~822.94 g/mol [2][3]	~844.92 g/mol (Varies with salt form)
Form	Red-brown crystalline powder[5]	Powder
pKa (in water)	pKa1 = 1.7 (hydroxyl), pKa2 = 7.9 (piperazine)[4][5]	N/A (Salt Form)
Aqueous Solubility	pH Dependent & Sparingly Soluble: • "Insoluble" / "<1 mg/mL"[2] • ~1.4 mg/mL at 25°C[3][4] • 2.5 mg/mL at pH 7.3[5][11] • Highly soluble at acidic pH (e.g., 19.2 mg/mL at pH 2.06)[8] • Poorly soluble at neutral/alkaline pH (e.g., 0.85 mg/mL at pH 7.06)[8]	Soluble: • "Soluble in water"[9]

The Causality of pH-Dependent Solubility

The solubility profile of Rifampicin Free Acid is a direct consequence of its zwitterionic structure. The relationship between pH, pKa, and ionization dictates the molecule's charge state and, therefore, its interaction with water.

Caption: pH effect on Rifampicin Free Acid ionization and solubility.

• At Low pH (e.g., pH < 1.7): The piperazine nitrogen is protonated, giving the molecule a net positive charge. This cationic species is more readily solvated by water, leading to higher solubility. This is critical for dissolution in the stomach.

• At Mid-pH (Isoelectric Range): The molecule exists predominantly as a zwitterion. While it has charged groups, the net charge is near zero, minimizing interactions with water and leading to the lowest solubility.

• At High pH (e.g., pH > 7.9): The phenolic hydroxyl group is deprotonated, creating a net negative charge. This anionic species is, like the cation, more soluble in water. The formation of the sodium salt pre-emptively creates this highly soluble anionic form, ensuring high solubility upon contact with water, irrespective of the initial pH.

Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

To reliably quantify and compare the solubilities, a robust, self-validating protocol is essential. The shake-flask method, as established by Higuchi and Connors, remains the gold standard for determining thermodynamic (or equilibrium) solubility[12]. This protocol is designed in accordance with principles outlined by the USP and FDA[13][14][15].

Objective

To determine the equilibrium solubility of Rifampicin Free Acid and Rifampicin Sodium in aqueous media at a physiologically relevant temperature (37°C).

Materials & Equipment

• Rifampicin Free Acid (USP grade or equivalent)

• Rifampicin Sodium Salt (USP grade or equivalent)

• Buffer solutions (pH 1.2, 4.5, 6.8, and 7.4) prepared according to USP standards[16]

• Purified, deionized water

• Orbital shaking incubator or water bath with temperature control (37 ± 1°C)

• Calibrated pH meter

• Analytical balance

• Scintillation vials or glass flasks with screw caps

• Syringe filters (0.22 µm, PTFE or other compatible material)

• UV-Vis Spectrophotometer or validated HPLC system with a stability-indicating method.

  • Expertise Note: A stability-indicating method is crucial as rifampicin can degrade in aqueous solutions, particularly at acidic pH[17][18]. The analytical method must be able to distinguish the intact API from its degradants.

Step-by-Step Methodology

• Preparation: Label flasks for each compound and each pH buffer. Prepare a separate flask for each time point if degradation kinetics are also being studied.

• Addition of Compound: Add an excess amount of the API to each flask.

  • Causality: The presence of undissolved solid at the end of the experiment is the primary validation that a saturated, equilibrium state was achieved. A starting point is to add ~10-20 mg of API to 5-10 mL of buffer.

• Equilibration: Place the sealed flasks in the shaking incubator set to 37°C. Agitate at a consistent speed (e.g., 100-150 rpm) for a predetermined period.

  • Expertise Note: The time to reach equilibrium must be established. For poorly soluble compounds, this can take 24-72 hours. Preliminary experiments should be run, taking samples at various time points (e.g., 4, 8, 24, 48, 72 hours) until the measured concentration plateaus.

• pH Verification: After the equilibration period, allow the flasks to stand briefly to let the solids settle. Measure and record the final pH of the supernatant.

  • Trustworthiness: This step confirms that the API, particularly if it's unbuffered, did not alter the pH of the medium, which would in turn affect its own solubility.

• Sampling and Filtration: Withdraw an aliquot from the supernatant using a syringe. Immediately attach a 0.22 µm syringe filter and dispense the filtrate into a clean vial.

  • Causality: Filtration is a critical, non-negotiable step to remove all undissolved solid particles, which would otherwise lead to a gross overestimation of solubility. The first few drops of filtrate should be discarded to saturate any potential binding sites on the filter membrane.

• Dilution: Dilute the clear filtrate with the appropriate mobile phase or buffer to a concentration that falls within the linear range of the pre-established analytical calibration curve.

• Quantification: Analyze the diluted samples using the validated UV-Vis or HPLC method.

• Calculation: Calculate the original concentration in the saturated solution, accounting for the dilution factor. The result is the equilibrium solubility in mg/mL or µg/mL.

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Thermodynamic Solubility Assay.

Practical Implications in Drug Development

The dramatic difference in aqueous solubility between Rifampicin Free Acid and its sodium salt has profound implications:

• Formulation of Oral Dosage Forms: The low solubility of the free acid across the physiological pH range of the intestine (pH 5-7.5) makes predictable absorption difficult. While its solubility is high in the stomach's acidic environment, it may precipitate upon entering the higher pH of the small intestine. This is why formulations often require micronization or the inclusion of solubilizing excipients.

• Parenteral (IV) Formulations: The development of an intravenous formulation is practically impossible with the free acid due to its poor aqueous solubility. The use of Rifampicin Sodium is essential for creating a solution for injection, allowing for direct administration into the bloodstream for critically ill patients.

• In Vitro Assays: Researchers conducting in vitro experiments must select the appropriate form. For assays requiring a high concentration of dissolved drug in a neutral pH buffer (e.g., cell culture media), the sodium salt is the only viable option[9]. Using the free acid would result in precipitation and inaccurate, non-reproducible results. The common practice of first dissolving the free acid in an organic solvent like DMSO and then diluting into an aqueous buffer must be done with care, as precipitation can still occur if the final aqueous solubility is exceeded[1][11].

Conclusion

The conversion of the sparingly soluble Rifampicin Free Acid into its highly soluble sodium salt is a classic and highly effective application of pharmaceutical salt chemistry. This transformation overcomes a major biopharmaceutical hurdle, enabling the development of both reliable oral and life-saving intravenous dosage forms. Understanding the zwitterionic nature of the free acid and its resultant pH-dependent solubility profile is crucial for rational drug development and formulation design. The methodologies presented herein provide a robust framework for scientists to accurately characterize these critical properties, ensuring the development of safe, effective, and bioavailable medicines.

References

• How to dissolve Rifampicin in saline solution? - ResearchGate. (2019). ResearchGate. [Link]

• Rifampin - PDB-101. (2025). RCSB PDB. [Link]

• Solubility of Rifampicin Raw Materials in Water Solubility. (Table). ResearchGate. [Link]

• SOLUBILITY OF RIFAMPICIN AT VARIOUS pH. (Table). ResearchGate. [Link]

• Rifampicin | C43H58N4O12 - PubChem. National Center for Biotechnology Information. [Link]

• Rifampicin - Wikipedia. Wikimedia Foundation. [Link]

• Biowaiver monographs for immediate release solid oral dosage forms: Rifampicin. (2008). FIP. [Link]

• Rifampicin structure, numbering and ionization properties. (Diagram). ResearchGate. [Link]

• Dissolution Testing and Acceptance Criteria for Immediate-Release Solid Oral Dosage Form Drug Products Containing High Solubility Drug Substances. (2018). U.S. Food and Drug Administration (FDA). [Link]

• CN101486716B - Preparation of rifampin.

• Experimental and Computational Methods Pertaining to Drug Solubility. (PDF). ResearchGate. [Link]

• Rifamycin, 3-(((4-methyl-1-piperazinyl)imino)methyl)-, monosodium salt - PubChem. National Center for Biotechnology Information. [Link]

• Effect of buffers and pH on Rifampicin stability. ResearchGate. [Link]

• BCS Methodology: Solubility, Permeability & Dissolution. (PDF). U.S. Food and Drug Administration (FDA). [Link]

• <1236> Solubility Measurements. USP-NF. [Link]

• USP DESCRIPTION AND SOLUBILITY. (PDF). (2012). [Link]

• CN1690059A - One-pot processing method for synthesizing rifampicin.

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• CN1045993A - A kind of preparation method of sodium salt for rifainycin S.

• <1236> SOLUBILITY MEASUREMENTS. ResearchGate. [Link]

• FDA Guidance for Industry: Dissolution Testing and Acceptance Criteria for Immediate-Release Solid Oral Dosage Form Drug Products Containing High Solubility Drug Substances. ECA Academy. [Link]

• RIFAMPIN SODIUM. FDA Global Substance Registration System (GSRS). [Link]

• Guidance for Industry: Waiver of In Vivo Bioavailability and Bioequivalence Studies for Immediate-Release Solid Oral Dosage Forms Based on a Biopharmaceutics Classification System. (2000). U.S. Food and Drug Administration (FDA). [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. PDB-101: Global Health: Antimicrobial Resistance: undefined: Rifampin [pdb101.rcsb.org]
• 4. Rifampicin | C43H58N4O12 | CID 135398735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Rifampicin - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. toku-e.com [toku-e.com]
• 10. Rifamycin, 3-(((4-methyl-1-piperazinyl)imino)methyl)-, monosodium salt | C43H57N4NaO12 | CID 76962804 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. fda.gov [fda.gov]
• 14. uspnf.com [uspnf.com]
• 15. researchgate.net [researchgate.net]
• 16. fda.gov [fda.gov]
• 17. fip.org [fip.org]
• 18. researchgate.net [researchgate.net]

Technical Guide: Antimicrobial Spectrum and Application of Rifampicin Sodium against Mycobacterium

Executive Summary

This technical guide provides a rigorous analysis of the antimicrobial spectrum of Rifampicin (and its sodium salt formulation) against the Mycobacterium genus. While Rifampicin remains the cornerstone of modern anti-tuberculosis therapy, its efficacy varies drastically across non-tuberculous mycobacteria (NTM) due to intrinsic resistance mechanisms. This document dissects the molecular mechanism of action, delineates the spectrum from M. tuberculosis complex to rapid growers like M. abscessus, and provides a validated protocol for in vitro susceptibility testing compliant with CLSI standards.

Key Distinction: Rifampicin Sodium is the lyophilized, water-soluble salt form of Rifampicin. While the antimicrobial spectrum described herein applies to the active moiety (Rifampicin), the sodium salt is critical for parenteral formulations and specific in vitro assays where organic solvents (DMSO/Methanol) are contraindicated.

Pharmacochemistry & Mechanism of Action

The Active Moiety

Rifampicin is a semi-synthetic derivative of rifamycin B. It functions as a broad-spectrum antibiotic with bactericidal activity against metabolically active mycobacteria and sterilizing activity against semi-dormant populations.

• Target: DNA-dependent RNA polymerase (RNAP).[1]

• Binding Site: The

  -subunit of RNAP, encoded by the rpoB gene.[2][3][4]

• Mechanism: Rifampicin binds deep within the DNA/RNA channel of the RNAP holoenzyme.[3][4] It does not inhibit the catalytic active site directly. Instead, it acts via steric occlusion , physically blocking the path of the nascent RNA transcript once it reaches a length of 2–3 nucleotides. This results in "abortive initiation," effectively shutting down protein synthesis.

Sodium Salt vs. Free Acid

For researchers developing susceptibility assays, the choice of compound is critical:

• Rifampicin (Standard): Lipophilic.[5] Soluble in DMSO or Methanol.[5] Poor water solubility (<1 mg/mL at neutral pH).

• Rifampicin Sodium: Hydrophilic. Soluble in water (>50 mg/mL).[1][6]

  • Application Note: Use the Sodium salt when high solvent concentrations (DMSO >1%) might result in cellular toxicity or interfere with membrane permeability studies.

Visualizing the Mechanism

The following diagram illustrates the molecular blockade at the rpoB subunit.[4]

Figure 1: Mechanism of Action. Rifampicin enters the mycobacterial cell and binds to the rpoB subunit, physically blocking the exit of the nascent RNA transcript.[3][4]

Antimicrobial Spectrum Analysis

The efficacy of Rifampicin is not uniform across the genus. It is stratified by the organism's genetic ability to modify the drug or alter the target.

Mycobacterium tuberculosis Complex (MTBC)

Rifampicin is the most potent sterilizing drug in the first-line regimen.

• Activity: Bactericidal.

• MIC Range: Typically 0.06 – 0.5 µg/mL.

• Clinical Breakpoint (CLSI): 1.0 µg/mL (critical concentration in liquid media).

Slowly Growing NTM[7]

• M. kansasii: Highly susceptible. Rifampicin is a core component of the treatment regimen.[2][3]

• M. marinum: Generally susceptible.

• M. avium complex (MAC): Variable. Most strains have higher MICs than MTBC. While Rifampicin shows in vitro activity, it is often less effective than Rifabutin. However, it is still tested as a class representative.

Rapidly Growing NTM (The Resistance Gap)

• M. abscessus: Intrinsically Resistant. [7][8]

  • Mechanism:[4][9][10][11]M. abscessus possesses a chromosomal gene, arr_Mab (ADP-ribosyltransferase), which enzymatically modifies Rifampicin, rendering it inactive.[7]

  • Implication: Rifampicin is generally ineffective clinically, though it may be included in high-dose salvage regimens for synergy, despite high MICs (>64 µg/mL).

• M. fortuitum: Variable susceptibility, often resistant.[12]

Comparative Efficacy Data

Organism Group	Species	Susceptibility Status	Typical MIC (µg/mL)	Primary Resistance Mechanism
MTBC	M. tuberculosis	Highly Susceptible	0.06 – 0.25	rpoB mutation (Acquired)
MTBC	M. bovis	Highly Susceptible	0.06 – 0.5	rpoB mutation (Acquired)
Slow NTM	M. kansasii	Susceptible	0.25 – 1.0	rpoB mutation
Slow NTM	M. avium (MAC)	Variable / Intermediate	1.0 – 8.0	Cell wall permeability / Efflux
Rapid NTM	M. abscessus	Resistant	> 64.0	Enzymatic (arr ADP-ribosylation)
Rapid NTM	M. chelonae	Resistant	> 32.0	Enzymatic / Permeability

Mechanisms of Resistance

Understanding the failure mode is essential for interpreting susceptibility data.

Acquired Resistance (MTBC)

In M. tuberculosis, resistance is almost exclusively chromosomal, arising from spontaneous mutations in the Rifampicin Resistance Determining Region (RRDR) of the rpoB gene.

• Hotspots: Codons 531 (Ser→Leu), 526 (His→Tyr), and 516 (Asp→Val).

• Consequence: These mutations alter the binding pocket structure, reducing drug affinity without abolishing polymerase function.[4]

Intrinsic Resistance (NTM)

In M. abscessus and M. smegmatis, the resistance is enzymatic. The enzyme ADP-ribosyltransferase adds an ADP-ribose group to the Rifampicin molecule, structurally inactivating it. This is why Rifampicin monotherapy fails in these species regardless of rpoB status.

Figure 2: Comparison of resistance pathways. MTBC relies on target modification (rpoB), while M. abscessus relies on drug inactivation (arr).

Experimental Protocol: Susceptibility Testing

Objective: Determine the Minimum Inhibitory Concentration (MIC) of Rifampicin Sodium against Mycobacterium spp. using Broth Microdilution.[12] Standard: CLSI M24 (Mycobacteria).[13][12][14]

Reagents & Preparation

• Drug Stock: Dissolve Rifampicin Sodium in sterile deionized water to 10 mg/mL. (If using standard Rifampicin, dissolve in 100% DMSO).[15]

• Media: Middlebrook 7H9 Broth supplemented with 10% OADC (Oleic acid, Albumin, Dextrose, Catalase) and 0.2% Glycerol.

  • Note: Albumin in OADC can bind Rifampicin, slightly elevating MICs compared to protein-free media, but this is the clinical standard.

Workflow

Step 1: Inoculum Prep

• Grow culture to mid-log phase (7-10 days for MTB/Slow growers; 2-3 days for Rapid growers).

• Adjust turbidity to 0.5 McFarland Standard .

• Dilute 1:100 (Slow growers) or 1:200 (Rapid growers) in 7H9 broth.

Step 2: Plate Setup (96-well)

• Add 100 µL of 7H9 broth to all wells.

• Perform serial 2-fold dilutions of Rifampicin Sodium (Range: 64 µg/mL down to 0.03 µg/mL).

• Add 100 µL of diluted inoculum to each well.

• Controls: Include a Drug-Free Growth Control and a Sterile Media Control.

Step 3: Incubation

• Seal plates with breathable membrane.

• Rapid Growers (M. abscessus): Incubate at 30°C for 3-5 days.

• Slow Growers (M. tuberculosis): Incubate at 37°C for 7-14 days.

Step 4: Readout

• Assess growth visually (turbidity) or using Alamar Blue (colorimetric change from Blue to Pink indicates metabolic activity).

• MIC Definition: The lowest concentration preventing visible growth.

Figure 3: Broth Microdilution Workflow for Rifampicin Susceptibility Testing.

References

• Clinical and Laboratory Standards Institute (CLSI). (2018).[14] Susceptibility Testing of Mycobacteria, Nocardia spp., and Other Aerobic Actinomycetes; Approved Standard—Third Edition (M24).[12][14][16][Link]

• World Health Organization (WHO). (2021). Technical Report on critical concentrations for drug susceptibility testing of isoniazid and the rifamycins.[Link]

• Goldstein, B. P. (2014). Resistance to rifampicin: a review. The Journal of Antibiotics, 67, 625–630. [Link]

• Rominski, A., et al. (2017).[7] Intrinsic rifamycin resistance of Mycobacterium abscessus is mediated by ADP-ribosyltransferase MAB_0591.[17][18][19] Journal of Antimicrobial Chemotherapy, 72(2), 376–384. [Link]

• Campbell, E. A., et al. (2001).[4] Structural mechanism for rifampicin inhibition of bacterial RNA polymerase. Cell, 104(6), 901-912.[4] [Link][4]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. What are rpoB inhibitors and how do they work? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Structural basis for rifamycin resistance of bacterial RNA polymerase by the three most clinically important RpoB mutations found in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rifampicin | C43H58N4O12 | CID 135398735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Susceptibility Testing of Mycobacteria, Nocardiae, and Other Aerobic Actinomycetes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. stacks.cdc.gov [stacks.cdc.gov]
• 15. researchgate.net [researchgate.net]
• 16. M24 | Susceptibility Testing of Mycobacteria, Nocardia spp., and Other Aerobic Actinomycetes [clsi.org]
• 17. academic.oup.com [academic.oup.com]
• 18. swisstb.org [swisstb.org]
• 19. Intrinsic rifamycin resistance of Mycobacterium abscessus is mediated by ADP-ribosyltransferase MAB_0591 - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Rifampicin Sodium Pharmacokinetics in Murine Models

This guide provides a comprehensive overview of the pharmacokinetic profile of rifampicin sodium in murine models, designed for researchers, scientists, and drug development professionals. It delves into the critical aspects of absorption, distribution, metabolism, and excretion (ADME), offering field-proven insights into experimental design and execution.

Introduction: The Significance of Murine Models in Rifampicin Research

Rifampicin, a cornerstone in the treatment of tuberculosis, exhibits a complex pharmacokinetic profile that necessitates thorough preclinical evaluation.[1][2] Murine models, particularly mice, serve as an invaluable tool in this endeavor, providing a means to investigate the in vivo behavior of rifampicin and its sodium salt.[3][4] Understanding the pharmacokinetics in these models is paramount for optimizing dosing regimens, predicting human responses, and developing novel therapeutic strategies. This guide will explore the key pharmacokinetic parameters of rifampicin sodium in mice and provide detailed methodologies for their determination.

Absorption: From Administration to Systemic Circulation

The absorption of rifampicin in mice is rapid following oral administration, with peak plasma concentrations typically observed within a few hours.[5] However, the extent of absorption can be influenced by factors such as the presence of food, which has been shown to reduce absorption by approximately 30% in other species.[6]

Routes of Administration

The choice of administration route is a critical experimental decision that directly impacts the pharmacokinetic profile.

• Oral Gavage: This is the most common route for mimicking clinical administration. It allows for the assessment of oral bioavailability and first-pass metabolism.[3]

• Intravenous (IV) Injection: IV administration bypasses the gastrointestinal tract, providing a direct measure of systemic clearance and volume of distribution.[5]

The following diagram illustrates the workflow for both oral and intravenous administration in a murine pharmacokinetic study.

Caption: Simplified metabolic pathway of rifampicin, highlighting auto-induction of CYP enzymes.

Excretion: Elimination from the Body

The primary route of elimination for rifampicin and its metabolites is through the bile and subsequent excretion in the feces. [2][6]A smaller portion of the administered dose is excreted in the urine. [2][6]Enterohepatic recirculation, where the drug is reabsorbed from the gut after biliary excretion, can also occur, prolonging its presence in the body. [2][6][7]

Pharmacokinetic Parameters in Murine Models

Quantitative analysis of rifampicin concentrations in plasma over time allows for the determination of key pharmacokinetic parameters. The following table summarizes typical pharmacokinetic parameters of rifampicin in mice after a single oral dose.

Parameter	Value	Reference
Tmax (h)	1.33 ± 0.58	[7]
Cmax (µg/mL)	10.58 ± 0.28	[7]
t1/2 (h)	7.61 ± 1.32	[7]
AUC (µg·h/mL)	139.7 ± 10.7	[7]

Note: These values can vary depending on the mouse strain, dose, and experimental conditions.

Experimental Protocols: A Self-Validating Approach

The integrity of pharmacokinetic data relies heavily on robust and well-validated experimental protocols.

Animal Handling and Dosing

• Acclimatization: Mice should be acclimatized to the laboratory environment for at least one week prior to the experiment.

• Fasting: For oral administration studies, mice are typically fasted overnight to minimize variability in drug absorption. [6]* Dose Formulation: Rifampicin sodium should be dissolved in a suitable vehicle, such as a mixture of DMSO and polyethylene glycol in water. [8]The final formulation should be sterile for intravenous administration.

Blood Sampling

Serial blood sampling from the same mouse is a preferred method as it reduces animal usage and inter-individual variability. [9] Step-by-Step Protocol for Serial Blood Sampling:

• Anesthesia: Lightly anesthetize the mouse using isoflurane.

• Sampling Site: Collect blood from the submandibular vein or retro-orbital sinus. [9]3. Collection: Use a capillary tube to collect a small volume of blood (typically 20-50 µL).

• Processing: Transfer the blood into a microcentrifuge tube containing an anticoagulant (e.g., EDTA).

• Plasma Separation: Centrifuge the blood sample to separate the plasma.

• Storage: Store the plasma samples at -80°C until analysis.

The following diagram outlines the serial blood sampling workflow.

Caption: Workflow for serial blood sampling in mice for pharmacokinetic studies.

Tissue Harvesting and Homogenization

• Euthanasia: At the designated time point, euthanize the mouse via an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

• Tissue Collection: Immediately dissect and collect the tissues of interest.

• Washing: Rinse the tissues with cold saline to remove excess blood.

• Homogenization: Homogenize the tissue in a suitable buffer using a mechanical homogenizer. [10]5. Storage: Store the tissue homogenates at -80°C until analysis.

Bioanalytical Method: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying rifampicin in biological matrices due to its high sensitivity and specificity.

Conclusion and Future Directions

The pharmacokinetic study of rifampicin sodium in murine models is a critical component of tuberculosis drug development. A thorough understanding of its ADME properties, coupled with robust experimental design and bioanalytical techniques, provides the foundation for translating preclinical findings to the clinical setting. Future research may focus on developing more refined physiologically based pharmacokinetic (PBPK) models to better predict human pharmacokinetics and explore the impact of disease states on drug disposition. [7][11]

References

• Rifampin - StatPearls - NCBI Bookshelf - NIH. (2023-11-12). [Link]

• A Physiologically Based Pharmacokinetic Model of Rifampin in Mice - PMC - NIH. [Link]

• Rifampicin and protein concentrations in paired spinal versus ventricular cerebrospinal fluid samples of children with tuberculous meningitis - PMC - PubMed Central. (2023-12-15). [Link]

• Pharmacokinetics of oral and intravenous rifampin during chronic administration. [Link]

• Mechanism Investigation of Rifampicin-Induced Liver Injury Using Comparative Toxicoproteomics in Mice - MDPI. [Link]

• Protective Effects of Rifampicin and Its Analog Rifampicin Quinone in a Mouse Model of Obesity-Induced Type 2 Diabetes - NIH. [Link]

• Rifampicin – Pharmacokinetics. [Link]

• Potentiation of rifampin activity in a mouse model of tuberculosis by activation of host transcription factor EB - PMC - NIH. (2020-06-23). [Link]

• Murine Pharmacokinetic Studies - PMC - NIH. [Link]

• A Physiologically Based Pharmacokinetic Model of Rifampin in Mice - ResearchGate. [Link]

• Computational Pharmacology of Rifampin in Mice: An Application to Dose Optimization with Conflicting Objectives in Tuberculosis Treatment - PubMed Central. [Link]

• Efficacy of Microencapsulated Rifampin inMycobacterium tuberculosis-Infected Mice | Antimicrobial Agents and Chemotherapy - ASM Journals. [Link]

• Pharmacokinetics of rifampicin in adult TB patients and healthy volunteers: a systematic review and meta-analysis | Journal of Antimicrobial Chemotherapy | Oxford Academic. (2018-04-26). [Link]

• Investigation on rifampicin administration from the standpoint of pharmacokinetics/pharmacodynamics in a neutropenic murine thigh infection model - ResearchGate. [Link]

• Valproate - Wikipedia. [Link]

• Pharmacokinetics of rifapentine and rifampin in a rabbit model of tuberculosis and correlation with clinical trial data - PubMed Central. [Link]

• Blood sampling: Mouse | NC3Rs. (2013-12-11). [Link]

• Protein binding of rifampicin is not saturated when using high-dose rifampicin | Request PDF - ResearchGate. [Link]

• Blood sampling in mice - TransCure bioServices. [Link]

• Guidelines for Blood Collection in Mice and Rats. [Link]

• Comparison of standard blood sampling techniques employed in mice to... - ResearchGate. [Link]

Sources

• 1. Rifampicin and protein concentrations in paired spinal versus ventricular cerebrospinal fluid samples of children with tuberculous meningitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rifampicin – Pharmacokinetics [sepia2.unil.ch]
• 3. Potentiation of rifampin activity in a mouse model of tuberculosis by activation of host transcription factor EB - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics of rifapentine and rifampin in a rabbit model of tuberculosis and correlation with clinical trial data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. A Physiologically Based Pharmacokinetic Model of Rifampin in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protective Effects of Rifampicin and Its Analog Rifampicin Quinone in a Mouse Model of Obesity-Induced Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Integrity Preparation of Rifampicin Sodium Stock Solution in Water

Core Directive & Scientific Rationale

The Challenge: Hydrophobicity vs. Biological Compatibility

Rifampicin (Rifampin) is a cornerstone rifamycin antibiotic that inhibits bacterial RNA polymerase.[1][2] However, its application in biological assays is frequently compromised by solubility artifacts.

• Rifampicin (Base): Highly lipophilic (Water solubility < 1 mg/mL). Requires organic solvents like DMSO or Methanol, which can be cytotoxic or incompatible with sensitive in vivo models.

• Rifampicin Sodium: The salt form, specifically engineered for aqueous solubility (> 50 mg/mL).

Critical Constraint: While Rifampicin Sodium solves the solubility issue, it introduces a stability trade-off . Aqueous solutions of Rifampicin are highly susceptible to oxidative degradation (converting to inactive quinone forms) and hydrolysis, a process accelerated by light, heat, and neutral-to-alkaline pH.

This guide provides the definitive protocol for preparing Rifampicin Sodium in water, prioritizing oxidative stability and precise dosing.

Physicochemical Profile & Decision Matrix

Before weighing any powder, verify you are holding the correct chemical form. Using the Base form with this aqueous protocol will result in a suspension, not a solution, leading to erratic dosing.

Table 1: Compound Specification & Solubility Profile

Feature	Rifampicin (Base)	Rifampicin Sodium (Target)
CAS Number	13292-46-1	14897-39-3 (Typical for salt)
Appearance	Red-Brown Crystalline Powder	Red-Orange Powder (Hygroscopic)
Water Solubility	< 1 mg/mL (Insoluble)	> 50 mg/mL (Freely Soluble)
DMSO Solubility	~100 mg/mL	~100 mg/mL
Primary Stability Risk	Precipitation in aqueous media	Rapid Oxidation (Red Black)
pH in Solution	Neutral	Alkaline (pH ~7.5 - 8.5)

Decision Logic: Solvent Selection

Use the following logic to determine if an aqueous stock is truly required for your assay.

Figure 1: Solvent Selection Logic. Choose aqueous preparation only when organic co-solvents (DMSO) are contraindicated by the biological model.

Critical Considerations for Aqueous Preparation

• Oxidative Sensitivity: Rifampicin in water oxidizes rapidly. The solution will darken from bright red/orange to dark brown/black. "Black" solution indicates significant degradation to Rifampicin Quinone and should be discarded.

• Temperature Control: Heat accelerates hydrolysis. All steps must be performed at Room Temperature (RT) or on ice, but never heated to aid dissolution.

• Hygroscopicity: Rifampicin Sodium absorbs atmospheric moisture. Equilibrate the vial to room temperature before opening to prevent condensation, which alters the effective mass.

• Sterilization: Do NOT Autoclave. Rifampicin is heat-labile. Use 0.22 µm PES (Polyethersulfone) filtration. Avoid Nylon filters as they may bind rifamycins.

Protocol A: "Just-in-Time" Preparation (Recommended)

Best for: In vivo injections (IP/IV) or immediate cell treatment where maximum potency is required. Target Concentration: 10 mg/mL to 50 mg/mL.

Materials

• Rifampicin Sodium Salt (Store at -20°C until use).

• Solvent: Sterile Water for Injection (WFI) or Nuclease-Free Water.

  • Note: Avoid PBS for the initial dissolution; sodium ions in PBS can sometimes cause common ion effect issues at very high concentrations. Dissolve in water first, then dilute.[1][3]

• 0.22 µm Syringe Filter (PES membrane).

• Sterile light-protected (amber) tubes.

Step-by-Step Methodology

• Equilibration: Remove the Rifampicin Sodium vial from -20°C storage and allow it to sit at room temperature for 20 minutes inside a desiccator (if available) to prevent water condensation on the powder.

• Weighing: Weigh the required amount of powder.

  • Calculation:

  • Example: For 10 mL of 50 mg/mL stock, weigh 500 mg.

• Dissolution (The "Vortex" Step):

  • Add 90% of the final volume of Sterile Water.

  • Do not shake vigorously. Swirl gently or vortex on a low setting.

  • The powder should dissolve rapidly (within 1-2 minutes) yielding a deep red/orange clear solution.

  • Add remaining water to reach final volume.

• Filtration:

  • Draw the solution into a sterile syringe.

  • Attach a 0.22 µm PES filter.

  • Dispense into a sterile, amber tube. If amber tubes are unavailable, wrap a clear tube in aluminum foil immediately.

• Immediate Usage: Use this solution within 1-2 hours .

  • Why? Without antioxidants, aqueous Rifampicin loses potency (approx. 10-20% degradation can occur within 24 hours at RT).

Protocol B: Frozen Stock Preparation (Batching)

Best for: Long-term experiments requiring consistent batches. Stability Window: 3-6 months at -80°C.

Workflow Diagram

Figure 2: Batch Preparation Workflow. Flash freezing and light protection are critical to arrest oxidation.

Detailed Steps

• Degas Water: Sonicate sterile water for 10 minutes or purge with Nitrogen gas to remove dissolved oxygen. This significantly reduces oxidation rates.

• Dissolve & Filter: Follow steps 2-4 from Protocol A.

• Aliquot: Divide the stock into small, single-use aliquots (e.g., 500 µL).

  • Crucial:Avoid freeze-thaw cycles. Rifampicin precipitates and degrades upon repeated thawing.

• Flash Freeze: Place aliquots in liquid nitrogen or a dry ice/ethanol bath to freeze instantly.

• Storage: Store at -80°C.

  • Note: Storage at -20°C is acceptable for < 1 month, but -80°C is preferred for stability > 3 months.

Quality Control & Troubleshooting

Visual Inspection Criteria

Observation	Status	Action
Clear, Deep Red/Orange	Optimal	Proceed with experiment.
Cloudy / Particulates	Failed	Precipitation occurred. Likely used Base form or salt concentration too high. Discard.
Dark Brown / Black	Degraded	Significant oxidation. Potency is compromised. Discard.

Technical Tip: The Ascorbic Acid Controversy

Some literature suggests adding Ascorbic Acid (Vitamin C) as an antioxidant to stabilize Rifampicin in plasma or aqueous solution [1, 2]. However, other studies indicate complex degradation interactions depending on concentration and pH [3].

• Recommendation: For standard stock solutions, avoid additives . Rely on "Fresh Prep" or "Flash Freeze" to maintain integrity. Only use Ascorbic Acid if validating a specific plasma-stability assay.

References

• PubChem. Rifampicin Compound Summary. National Center for Biotechnology Information. [Link]

• Le Guellec, C., et al. (1997).[4] Stability of rifampin in plasma: consequences for therapeutic monitoring and pharmacokinetic studies.[4][5] Therapeutic Drug Monitoring.[3][4][5] [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Rifampin Stability in 7H9 Broth and Löwenstein-Jensen Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Stability of rifampin in plasma: consequences for therapeutic monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Rifampicin sodium working concentration for cell culture antibiotics

Application Note: Rifampicin Sodium in Cell Culture Systems

Executive Summary & Mechanism of Action

Rifampicin (Rifampin) is a semi-synthetic ansamycin antibiotic. While classically known for its bactericidal activity against Mycobacterium tuberculosis via the inhibition of bacterial DNA-dependent RNA polymerase (rpoB gene product), its utility in cell culture extends significantly beyond antimicrobial control.

In mammalian cell culture, Rifampicin is the gold-standard pharmacological inducer of the Cytochrome P450 3A4 (CYP3A4) enzyme. It acts as a potent agonist for the Pregnane X Receptor (PXR), a nuclear receptor that regulates the transcription of drug-metabolizing enzymes and transporters.

Crucial Distinction: This guide focuses on Rifampicin Sodium , the water-soluble salt form. Unlike standard Rifampicin (which requires DMSO or acidic methanol for dissolution), Rifampicin Sodium allows for the preparation of solvent-free stock solutions, eliminating DMSO-induced cytotoxicity or interference in sensitive assays.

Physicochemical Properties & Preparation

Solubility Profile

• Rifampicin (Standard): Hydrophobic.[1] Soluble in DMSO (100 mg/mL) or Methanol.[2] Poorly soluble in water/PBS at neutral pH.[2]

• Rifampicin Sodium: Hydrophilic. Soluble in Water or PBS (>50 mg/mL).

  • Advantage:[1][3][4][5] Eliminates the need for vehicle controls (DMSO) in sensitive hepatocyte induction assays.

Stock Solution Protocol (Rifampicin Sodium)

Target Stock Concentration: 10 mM or 50 mM (Aqueous)

• Weighing: Weigh an appropriate amount of Rifampicin Sodium powder.

  • Note: The powder is a dark red/orange crystalline solid. It is electrostatic; use an anti-static gun if available.

• Dissolution: Add sterile, deionized water (Milli-Q) or PBS (pH 7.4).

  • Do not use acidic diluents, as this may cause precipitation of the free acid form.

  • Vortex gently until the solution is a clear, deep red/orange liquid.

• Sterilization: Filter sterilize using a 0.22 µm PES (Polyethersulfone) syringe filter.

  • Avoid Nylon filters, which may bind the drug.

• Aliquot & Storage: Dispense into light-protective amber tubes (or wrap tubes in foil).

  • Storage: -20°C for up to 6 months.

  • Thawing: Thaw once; avoid repeated freeze-thaw cycles.

Working Concentrations & Applications

The working concentration depends entirely on the experimental intent: Pharmacological Induction vs. Antimicrobial Action .

Scenario A: CYP3A4 Induction (Mammalian Hepatocytes)

This is the most common non-clinical application. Rifampicin is used to validate the metabolic competence of HepG2, HepaRG, or primary human hepatocytes.

• Standard Working Concentration: 10 µM – 25 µM

• High-Induction Control: 50 µM (May show slight cytotoxicity in sensitive lines).

• Duration: 48 – 72 hours (with media replenishment every 24 hours).

Protocol Logic: Rifampicin binds PXR

PXR/RXR Heterodimer Binds PXRE Promoter CYP3A4 Transcription. Note: 10 µM is approximately 8.2 µg/mL.

Scenario B: Intracellular Infection Models (e.g., M. tuberculosis in Macrophages)

Used to kill extracellular bacteria or study intracellular efficacy.

• Extracellular Kill (Pulse): 50 – 100 µg/mL for 1-2 hours (to eliminate non-internalized bacteria).

• Intracellular Maintenance: 5 – 10 µg/mL .

  • Note: Rifampicin penetrates cell membranes well, unlike aminoglycosides (Gentamicin), making it effective against intracellular pathogens.

Scenario C: Bacterial Selection (Microbiology)

• Liquid Broth (MIC): 0.005 – 1.0 µg/mL (Strain dependent).

• Selection Plates: 10 – 50 µg/mL (to prevent satellite colonies or select for resistance).

Data Summary Table

Application	Cell Type / System	Working Conc.	Duration	Key Outcome
CYP3A4 Induction	Primary Hepatocytes / HepaRG	10 µM (approx. 8 µg/mL)	48 - 72 hrs	>10-fold increase in CYP3A4 mRNA/activity
PXR Activation	HepG2 / Reporter Lines	10 - 20 µM	24 hrs	Luciferase reporter activation
Intracellular Kill	Macrophages (THP-1, BMDM)	5 - 10 µg/mL	24 - 96 hrs	Reduction of intracellular CFU
Bacterial Selection	E. coli / Mycobacteria	20 - 50 µg/mL	16 - 24 hrs	Plasmid maintenance / Resistance selection

Visualizing the Mechanism

The following diagram illustrates the dual-pathway utility of Rifampicin in cell culture: its entry into mammalian cells to induce PXR-mediated transcription versus its inhibition of bacterial RNA polymerase.

Caption: Figure 1. Dual mechanism of Rifampicin: PXR-mediated CYP3A4 induction in hepatocytes vs. rpoB inhibition in bacteria.

Critical Stability & Handling Protocols

1. Oxidation Warning (The "Red" Shift): Rifampicin is highly susceptible to oxidation, converting to Rifampicin Quinone .

• Indicator: Solution turns from bright red/orange to a muddy brown/black.

• Impact: Quinone is less active and potentially more cytotoxic.

• Prevention:[6] Add Ascorbic Acid (200 µg/mL) to the stock solution as an antioxidant if storing for >1 month, though fresh preparation is preferred.

2. Light Sensitivity: Rifampicin degrades under UV and visible light.

• Protocol: Perform all weighing and dilutions under dimmed light or in a biosafety cabinet with the light off. Wrap all culture plates and tubes in aluminum foil during incubation.

3. Half-Life in Media: At 37°C in neutral pH media (DMEM/RPMI), the half-life of Rifampicin is approximately 5 to 7 days .

• Recommendation: For long-term induction assays (>48 hours), replenish media with fresh antibiotic every 24 hours to maintain constant induction pressure.

References

• Lau, Y. Y., et al. (2002). "Evaluation of a novel in vitro Caco-2 cell P-glycoprotein inhibition assay using rifampin as a positive control." Journal of Pharmaceutical Sciences, 91(12), 2533-2542. Link

• Williamson, B., et al. (2013). "Modeling of Rifampicin-Induced CYP3A4 Activation Dynamics for the Prediction of Clinical Drug-Drug Interactions from In Vitro Data." PLOS ONE, 8(9), e73584. Link

• Burman, W. J., et al. (2001). "The clinical pharmacokinetics of rifampin." Clinical Pharmacokinetics, 40(5), 327-341. Link

• Sigma-Aldrich. (n.d.).[7] "Rifampicin Sodium Salt Product Information." Link

• Grosset, J., et al. (1992). "Activity of rifampin against Mycobacterium tuberculosis."[8][9][10][11] Reviews of Infectious Diseases, 3(S), S428.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Stock Solution [mmbio.byu.edu]
• 4. selleckchem.com [selleckchem.com]
• 5. In Vitro and Ex Vivo Evaluation of Rifampicin Cytotoxicity in Human Skin Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rifampicin - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: High-Precision Protocol for Rifampicin Sodium Selection in Agrobacterium tumefaciens Transformation

Executive Summary & Mechanism of Action

In Agrobacterium-mediated plant transformation, Rifampicin serves a critical but often misunderstood role. Unlike Kanamycin or Spectinomycin, which typically select for the binary vector (T-DNA), Rifampicin selects for the chromosomal background of the Agrobacterium strain itself.

Mechanism of Action

Rifampicin inhibits bacterial DNA-dependent RNA polymerase by binding to its

-subunit, preventing the initiation of transcription.[1][2]

• Wild-type bacteria: The drug binds the

  -subunit, blocking the exit channel for the nascent RNA transcript.

• Resistant Agrobacterium strains: Possess specific mutations in the rpoB gene.[3][4] These conformational changes prevent Rifampicin binding while maintaining polymerase function.

The "Sodium" Advantage

This protocol specifically addresses Rifampicin Sodium .

• Standard Rifampicin: Poorly soluble in water; requires toxic organic solvents (Methanol or DMSO).[5]

• Rifampicin Sodium: Highly water-soluble. This allows for the preparation of aqueous stock solutions, eliminating the introduction of organic solvents that can induce stress responses or cell wall instability in competent cells during sensitive recovery phases.

Strain Compatibility & Resistance Profiles[3][6]

Before initiating selection, verify your Agrobacterium strain's chromosomal genotype. Not all strains carry the rpoB mutation.[3]

Strain	Chromosomal Background	Rifampicin Resistance	Binary Vector Selection (Typical)
LBA4404	Ti Ach5 (Octopine)	Yes	Kanamycin / Streptomycin
GV3101	C58 (Nopaline)	Yes	Gentamicin / Kanamycin
EHA105	C58 (Succinamopine)	Yes	Kanamycin
AGL-1	C58 (RecA-)	Yes	Carbenicillin / Kanamycin
C58C1	C58 (Cured)	Yes	Varies

Critical Note: Rifampicin is NOT used to select for the plasmid containing your gene of interest. It is used to maintain the purity of the Agrobacterium strain and prevent contamination by E. coli or environmental bacteria.

Visualization: Selection Logic & Pathway

The following diagram illustrates the dual-selection pressure required for successful Agrobacterium engineering: Chromosomal integrity (Rif) + Plasmid acquisition (e.g., Kan).

Caption: Logical flow of Dual-Antibiotic Selection. Rifampicin eliminates non-Agrobacterium contaminants; the vector-specific antibiotic (e.g., Kanamycin) eliminates non-transformed Agrobacterium.

Protocol: Rifampicin Sodium Stock Preparation

Safety: Rifampicin is a red-orange powder that stains skin and clothing permanently. Wear gloves and a lab coat. Light Sensitivity: High. All steps must be performed under low light or in amber vessels.

Materials

• Rifampicin Sodium Salt (High Purity)

• Sterile Milli-Q Water (or equivalent Type 1 water)

• 0.22

  m Syringe Filter (PES or Nylon)

• Sterile 1.5 mL microcentrifuge tubes (Amber or foil-wrapped)

Step-by-Step Methodology

• Calculation:

  • Target Stock Concentration: 50 mg/mL .[6][7]

  • Target Working Concentration: 25–50

    g/mL (1:1000 or 1:2000 dilution).

• Dissolution:

  • Weigh 500 mg of Rifampicin Sodium.

  • Add to 10 mL of Sterile Milli-Q water.

  • Note: Unlike standard Rifampicin, the Sodium salt should dissolve rapidly with gentle vortexing. Do not heat.

• Sterilization:

  • Pass the solution through a 0.22

    m syringe filter into a sterile collection tube.

  • Do not autoclave Rifampicin; it is heat-labile.

• Aliquot & Storage:

  • Aliquot 1 mL volumes into amber tubes.

  • Store at -20°C .

  • Shelf Life: 6 months.[7][8] Avoid repeated freeze-thaw cycles. If precipitate forms upon thawing, vortex vigorously; if it persists, discard.

Protocol: Competent Cell Transformation

This workflow integrates Rifampicin selection into the electroporation protocol for strain LBA4404 or GV3101.

Phase 1: Preparation

• Thaw electrocompetent Agrobacterium cells on ice (approx. 10 mins).

• Add 100–500 ng of binary vector plasmid DNA. Mix by flicking (do not vortex).

• Transfer mixture to a pre-chilled 0.1 cm or 0.2 cm electroporation cuvette.

Phase 2: Electroporation[6]

• Pulse settings (Bio-Rad Gene Pulser or similar):

  • Voltage: 2.2 kV (for 0.2 cm) or 1.44 kV (for 0.1 cm)

  • Capacitance: 25

    F [9]

  • Resistance: 200

    (or 400 )

  • Time Constant: Aim for 4.5 – 5.0 ms.

• Immediately add 1 mL of SOC or YEP medium (no antibiotics) to the cuvette.

Phase 3: Recovery (Crucial Step)

• Transfer cells to a 15 mL culture tube.

• Incubate at 28°C for 2–4 hours with shaking (200 rpm).

  • Why?Agrobacterium requires a longer recovery time than E. coli to express resistance genes.

Phase 4: Selection Plating

• Prepare LB or YEP Agar plates containing:

  • Rifampicin Sodium: 50

    g/mL (Background selection)

  • Vector Antibiotic: (e.g., Kanamycin 50

    g/mL)

• Spread 50

  L and 200 L of the recovery culture onto separate plates.

• Incubate at 28°C for 2–3 days .

  • Note:Agrobacterium grows slower than E. coli. Do not discard plates before 72 hours.

Troubleshooting & Optimization (Self-Validating Systems)

Observation	Root Cause	Corrective Action
No Colonies	Heat inactivation of antibiotic	Add Rifampicin only after agar cools to <55°C.
No Colonies	Insufficient Recovery	Extend recovery time to 4 hours. Ensure no antibiotics are in the recovery broth.
Satellite Colonies	Rifampicin degradation	Rifampicin is light-sensitive. Wrap plates in foil during incubation. Ensure stock is <6 months old.
Orange Precipitate in Media	Solubility limit exceeded	If using standard Rifampicin (not Sodium), it precipitates in water. Switch to Rif-Sodium or dissolve standard Rif in DMSO.
Overgrowth (Lawn)	Contamination	The strain lost its plasmid or is a contaminant. Restreak on Rif+Kan to validate.

Visualization: Stock Preparation Workflow

Caption: Optimized workflow for Rifampicin Sodium stock preparation avoiding organic solvents.

References

• Koncz, C., & Schell, J. (1986). The promoter of T L-DNA gene 5 controls the tissue-specific expression of chimaeric genes carried by a novel type of Agrobacterium binary vector. Molecular and General Genetics MGG, 204(3), 383-396.

• Hoekema, A., Hirsch, P. R., Hooykaas, P. J., & Schilperoort, R. A. (1983). A binary plant vector strategy based on separation of vir-and T-region of the Agrobacterium tumefaciens Ti-plasmid. Nature, 303(5913), 179-180.

• GoldBio Application Note. Rifampicin Stock Solution Protocol. Gold Biotechnology.[7]

• Sigma-Aldrich Technical Bulletin. Rifampicin Physical Properties and Solubility.

• Farrand, S. K., O'Morchoe, S. P., & McCutchan, J. (1989). Construction of an Agrobacterium tumefaciens C58-recA mutant. Journal of Bacteriology, 171(10), 5314-5321.

Sources

• 1. rpoB mutations conferring rifampicin-resistance affect growth, stress response and motility in Vibrio vulnificus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Rifampicin resistance and mutation of the rpoB gene in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rpoB Mutations and Effects on Rifampin Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. protocols.io [protocols.io]
• 7. goldbio.com [goldbio.com]
• 8. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: High-Precision MIC Determination of Rifampicin Sodium for Staphylococcus aureus

Executive Summary

This application note details the protocol for determining the Minimum Inhibitory Concentration (MIC) of Rifampicin Sodium against Staphylococcus aureus using the broth microdilution method.

Critical Distinction: Unlike standard Rifampicin (zwitterionic), which requires organic solvents like DMSO or methanol for solubilization, Rifampicin Sodium is water-soluble.[1] This protocol leverages this property to eliminate solvent-induced toxicity and precipitation issues, ensuring higher accuracy in susceptibility testing.

Key Applications

• Drug Development: Screening novel rifamycin derivatives.

• Clinical Microbiology: Detecting rpoB mutations in MRSA/MSSA strains.

• Biofilm Research: Evaluating combination therapies (e.g., Rifampicin + Vancomycin) where solvent interactions must be minimized.[1]

Scientific Foundation & Mechanism

Mechanism of Action

Rifampicin exerts bactericidal activity by binding to the

-subunit of the DNA-dependent RNA polymerase (encoded by rpoB).[1][2] This binding sterically occludes the path of the nascent RNA transcript, effectively inhibiting transcription initiation.

The "Sodium" Advantage

Standard Rifampicin (CAS 13292-46-1) is poorly soluble in water (

mg/mL at neutral pH) and requires DMSO.[1] Rifampicin Sodium (CAS 38776-75-9) is the hemi-succinate or similar salt form, offering solubility mg/mL in water.[1]

• Benefit: Eliminates the need for DMSO controls (DMSO can be toxic to sensitive bacterial strains at

  ).

• Risk: The sodium salt is highly hygroscopic and susceptible to oxidative degradation (shifting from red to brown).

Visualization: Mechanism of Action & Resistance

Caption: Pathway of Rifampicin-mediated inhibition of RNA polymerase and mechanism of resistance via rpoB mutation.

Materials & Reagents

Biologicals[3][4][5][6][7][8][9][10][11][12]

• Test Organism: Staphylococcus aureus clinical isolates (MRSA or MSSA).[1]

• Quality Control Strain: Staphylococcus aureusATCC 29213 (Required for validation).[1][3]

Chemistry[7][11][14][15]

• Antibiotic: Rifampicin Sodium Salt (High Purity

  ).[1]

  • Note: Do not use standard Rifampicin.

• Solvent: Sterile Deionized Water (molecular biology grade).[1]

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1]

  • Ca²⁺: 20–25 mg/L[1]

  • Mg²⁺:[1] 10–12.5 mg/L

Consumables[7][16]

• 96-well microtiter plates (U-bottom, untreated polystyrene).[1]

• 0.5 McFarland Standard (latex or barium sulfate).[1]

• Black-sided tubes (for light protection).[1]

Detailed Protocol: Broth Microdilution

Phase 1: Stock Solution Preparation (Critical Step)

Warning: Rifampicin is extremely light-sensitive and oxidizes rapidly.[1]

• Weighing: Weigh accurately to achieve a concentration of 10,240 µg/mL (10.24 mg/mL).

  • Formula:

    [1]

• Solubilization: Dissolve Rifampicin Sodium in sterile water . Vortex until clear (solution will be deep red).[1]

  • Contrast: Standard Rifampicin would require DMSO here.

• Filtration: Filter sterilize using a 0.22 µm PES membrane (Low protein binding).

• Storage: Use immediately. If storage is necessary, aliquot into light-tight tubes and freeze at -70°C. Do not refreeze.

Phase 2: Dilution Scheme (2x Concentration)

Prepare intermediate dilutions in CAMHB so that adding the inoculum (1:1 ratio) yields the final testing concentration.

Step	Source	Volume	Diluent (CAMHB)	Final Conc. (Well)
Stock	Rifampicin Na (10.24 mg/mL)	-	-	-
Interm.	100 µL Stock	9.9 mL	102.4 µg/mL
Well 1	Dilute Intermediate 1:16	-	4 µg/mL
Well 2	Serial 2-fold dilution	-	2 µg/mL
...	...	...	...[1]
Well 10	Serial 2-fold dilution	-	0.008 µg/mL

Target Range: 4 µg/mL down to 0.008 µg/mL covers both susceptible and resistant phenotypes for S. aureus.

Phase 3: Inoculum Preparation

• Colony Selection: Pick 3-5 isolated colonies from an 18-24h non-selective agar plate.

• Suspension: Emulsify in sterile saline to match a 0.5 McFarland Standard (

  CFU/mL).

• Dilution: Dilute this suspension 1:100 in CAMHB.

  • Result:

    CFU/mL.

• Inoculation: Add 50 µL of diluted inoculum to 50 µL of 2x drug dilution in the plate.

  • Final Inoculum:

    CFU/mL.

Phase 4: Incubation

• Seal: Use a perforated adhesive seal or loose lid to allow gas exchange but prevent evaporation.

• Conditions:

  C in ambient air.

• Time: 16 to 20 hours. (Do not exceed 24h as rifampicin degrades).[1]

Visualization: Experimental Workflow

Caption: Step-by-step workflow for Rifampicin Sodium broth microdilution assay.

Data Analysis & Interpretation

Reading the Results

• Endpoint: The MIC is the lowest concentration showing complete inhibition of visible growth (no turbidity or pellet).

• Trailing: Rifampicin usually produces sharp endpoints. If "trailing" (faint haze) is observed, read the MIC at the point of

  reduction compared to the growth control.

Clinical Breakpoints (Reference Only)

Always verify with the latest CLSI M100 or EUCAST tables.

Organization	Susceptible (S)	Intermediate (I)	Resistant (R)	Notes
CLSI (M100)	µg/mL	µg/mL	µg/mL	Standard US clinical breakpoint.[1]
EUCAST	mg/L	-	mg/L	Stricter criteria to detect low-level resistance.[1]

Quality Control (Self-Validation)

To ensure the assay is valid, the control strain must fall within this range:

• Strain: S. aureus ATCC 29213[3]

• Acceptable MIC Range: 0.004 – 0.016 µg/mL

If your QC strain reads

µg/mL, the stock solution may have degraded (oxidized).

Troubleshooting Guide

Issue	Probable Cause	Solution
MIC too high	Drug degradation / Oxidation	Prepare fresh stock.[1] Protect from light. Ensure water is pH neutral.
Precipitation in wells	Salt incompatibility	Rifampicin Sodium is stable in CAMHB, but check for high calcium interaction. Ensure pH is 7.2-7.4.
Skipped Wells	Pipetting error / Contamination	Check pipette calibration. Ensure tips are changed between dilution steps.
Growth in Sterility Control	Contaminated Reagents	Discard media. Filter sterilize stock solutions again.

References

• Clinical and Laboratory Standards Institute (CLSI). (2024). Performance Standards for Antimicrobial Susceptibility Testing. 34th ed.[4] CLSI supplement M100.[5][4] [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2024).[1][3][6] Breakpoint tables for interpretation of MICs and zone diameters. Version 14.0. [Link][1]

• PubChem. (2024). Rifampicin Sodium (Compound Summary). National Library of Medicine. [Link][1]

Sources

• 1. Rifamycin, 3-(((4-methyl-1-piperazinyl)imino)methyl)-, monosodium salt | C43H57N4NaO12 | CID 76962804 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. megumed.de [megumed.de]
• 4. clsi.org [clsi.org]
• 5. darvashco.com [darvashco.com]
• 6. megumed.de [megumed.de]

Application Note: A Researcher's Guide to Plasmid Curing in Bacteria Using Rifampicin Sodium

Abstract: Plasmids, the extrachromosomal DNA elements in bacteria, are pivotal in molecular biology and are central to the dissemination of traits like antibiotic resistance. The selective elimination, or "curing," of these plasmids is a fundamental technique for studying their function and for developing novel antimicrobial strategies. This guide provides an in-depth exploration of rifampicin as a plasmid curing agent. We will dissect its molecular mechanism, detail field-proven experimental protocols, and offer insights into optimizing curing efficiency.

Part 1: The Mechanistic Basis of Rifampicin-Mediated Plasmid Curing

To effectively use rifampicin as a tool for plasmid elimination, it is crucial to understand its precise mode of action. The process is not one of direct destruction of plasmid DNA, but rather a subtle and preferential inhibition of its replication cycle, leading to its passive loss from the bacterial population.

The Primary Target: Bacterial RNA Polymerase

Rifampicin's primary antibacterial activity stems from its high-affinity binding to the β-subunit of bacterial DNA-dependent RNA polymerase (RNAP).[1][2] This binding occurs within a deep pocket of the DNA/RNA channel, but away from the catalytic active site.[3] The consequence of this binding is a steric blockade; rifampicin physically obstructs the path of the nascent RNA transcript, preventing its elongation beyond a length of just 2-3 nucleotides.[3][4] This effectively halts the initiation of transcription, leading to a global shutdown of gene expression and subsequent cell death.[1][2] This mechanism is highly selective for prokaryotic RNAP, leaving eukaryotic host enzymes unaffected.[5]

The Curing Hypothesis: Differential Inhibition of Replication

The key to rifampicin's utility as a curing agent lies in its ability, at sub-inhibitory concentrations, to exert a more profound effect on plasmid replication than on the replication of the host chromosome. This creates a window of opportunity where the host cell can still divide, but the plasmid cannot. The plasmid is consequently diluted out with each successive generation.

The proposed mechanism for this differential effect is twofold:

• Inhibition of Primer Synthesis: Many plasmids rely on the host cell's RNAP to synthesize short RNA primers required to initiate their DNA replication. By inhibiting RNAP, rifampicin prevents the formation of these essential primers, thereby blocking the initiation of a new round of plasmid replication.[6][7]

• Inhibition of Plasmid-Encoded Protein Synthesis: The replication and stable partitioning of plasmids often depend on specific proteins encoded by the plasmid itself (e.g., Rep proteins). The synthesis of these proteins is, naturally, dependent on transcription by RNAP. By halting transcription, rifampicin prevents the production of these vital proteins, leading to a failure in plasmid replication and segregation.[7][8]

Crucially, the efficacy of curing is directly linked to this interaction. Bacterial mutants with a rifampicin-resistant RNA polymerase are not susceptible to plasmid curing by the antibiotic, confirming that RNAP is the definitive target for the curing action.[9] The susceptibility to curing is ultimately a characteristic of the plasmid's specific replication and maintenance system, not the bacterial host itself.[10]

Figure 1: Mechanism of Rifampicin-Mediated Plasmid Curing.

Part 2: Key Parameters Influencing Curing Efficacy

The success of plasmid curing is not guaranteed and depends on a careful balance of several factors. The usefulness of any curing agent can be unpredictable, as no single protocol is universally applicable to all plasmids and bacterial strains.[11]

• Rifampicin Concentration: The concentration must be sub-inhibitory (sub-MIC). Concentrations that are too high will kill the host cells, while concentrations that are too low will be ineffective. The optimal concentration must be empirically determined for each bacterial strain.

• Bacterial Strain and Growth Phase: The physiological state of the bacteria can influence curing. Actively dividing, exponential-phase cultures are generally the most susceptible.

• Plasmid Characteristics:

  • Copy Number: Low-copy-number plasmids are typically easier to cure than high-copy-number plasmids, as fewer replication failures are needed for complete loss.

  • Replicon Type: The specific mechanism of replication initiation (the replicon) dictates a plasmid's dependency on host factors that rifampicin may inhibit. This is a primary reason why some plasmids are readily cured while others are resistant.[10]

  • Partitioning Systems: Plasmids with highly efficient partitioning systems (e.g., Par systems), which ensure daughter cells receive a copy during division, can be more difficult to cure.

Table 1: Reported Rifampicin Concentrations and Curing Observations

Bacterial Species	Plasmid Type	Rifampicin Concentration	Curing Efficiency (CF) / Observation	Reference
Escherichia coli	F'lac plasmid	3 - 7.5 µg/mL	Resulted in curing.	[12]
Escherichia coli	Haemolysin plasmids	2 µg/mL	High curing frequency observed.	[12]
Staphylococcus aureus	Penicillinase plasmid	Sub-inhibitory	Effective curing reported.	[12]

Note: Curing efficiency is highly variable. The concentrations listed should be considered starting points for optimization.

Part 3: Experimental Protocol for Plasmid Curing with Rifampicin Sodium

This protocol is designed as a self-validating system, beginning with the essential determination of the Minimum Inhibitory Concentration (MIC) to establish a rational working range for the curing experiment itself.

Materials

• Bacterial strain containing the target plasmid (e.g., carrying an antibiotic resistance marker).

• Rifampicin Sodium powder (store protected from light).

• Appropriate growth medium (e.g., Luria-Bertani Broth and Agar).

• Selective antibiotic corresponding to the plasmid marker.

• Sterile culture tubes, flasks, and petri dishes.

• Micropipettes and sterile tips.

• Spectrophotometer.

• Incubator/shaker.

• Plasmid DNA extraction kit.

• Agarose gel electrophoresis system.

Workflow Overview

Figure 2: Experimental Workflow for Rifampicin Plasmid Curing.

Detailed Methodology

Step 1: Preliminary - Determine the Minimum Inhibitory Concentration (MIC)

Causality: This step is critical. It establishes the specific concentration of rifampicin that inhibits the growth of your bacterial strain. The curing experiment must be performed at concentrations below this value.

• Prepare Rifampicin Stock: Prepare a 10 mg/mL stock solution of rifampicin in DMSO or methanol. Sterilize through a 0.22 µm filter.

• Prepare Culture: Inoculate 5 mL of broth with a single colony of the plasmid-bearing bacteria. Grow overnight at the optimal temperature (e.g., 37°C) with shaking.

• Set up MIC Assay: Arrange a series of sterile culture tubes containing 5 mL of broth. Create a two-fold serial dilution of rifampicin across the tubes to achieve a range of concentrations (e.g., 100, 50, 25, 12.5, 6.25, ... 0.2 µg/mL). Include a no-rifampicin control.

• Inoculate: Dilute the overnight culture 1:1000 in fresh broth. Add 50 µL of this diluted culture to each tube (final inoculum ~5 x 10⁵ CFU/mL).

• Incubate: Incubate all tubes at the optimal temperature with shaking for 18-24 hours.

• Read MIC: The MIC is the lowest concentration of rifampicin that shows no visible turbidity (growth).

Step 2: Plasmid Curing Procedure

• Prepare Treatment Cultures: Prepare a series of flasks or tubes with 10 mL of broth. Based on your MIC value, add rifampicin to achieve a range of sub-inhibitory concentrations. A good starting point is 75%, 50%, and 25% of the MIC. Always include a no-rifampicin control.

• Inoculate: Inoculate a fresh overnight culture of the plasmid-bearing strain into broth and grow to the early-to-mid exponential phase (OD₆₀₀ ≈ 0.2-0.4).

• Treat: Inoculate each of the rifampicin-containing flasks (and the control) with the exponential phase culture to an initial OD₆₀₀ of ~0.01.

• Incubate: Grow the cultures for 18-24 hours at the optimal temperature with shaking. Growth should be visible in the sub-MIC tubes but may be slower than the control.

Step 3: Screening for Cured Colonies

Causality: This step identifies individual cells that have lost the plasmid by testing for the loss of the plasmid-encoded phenotype (e.g., sensitivity to an antibiotic it was previously resistant to).

• Plate for Single Colonies: From the culture grown in the highest concentration of rifampicin that still showed good turbidity, prepare serial dilutions (10⁻⁴, 10⁻⁵, 10⁻⁶) in sterile saline or broth.

• Spread Plate: Plate 100 µL of each dilution onto non-selective agar plates (i.e., no antibiotics). Incubate overnight to obtain 100-200 well-isolated colonies.

• Replica Plating:

  • Prepare a "master" non-selective agar plate.

  • Prepare two replica plates: one non-selective agar plate and one selective agar plate containing the antibiotic for which the plasmid confers resistance.

  • Using a sterile toothpick or replica plating block, pick at least 100 colonies from the initial plates and patch them onto the master plate in a grid pattern.

  • Once the master plate is inoculated, replica plate the colonies onto the non-selective and selective plates.

  • Incubate all plates overnight.

• Identify Cured Colonies: Compare the replica plates. Colonies that grow on the non-selective plate but fail to grow on the selective plate are potential cured candidates. The curing frequency can be calculated as (Number of sensitive colonies / Total colonies tested) x 100.

Step 4: Confirmation of Plasmid Loss

Causality: Phenotypic changes can sometimes result from mutation rather than plasmid loss. This final step provides molecular proof that the plasmid DNA is physically absent.

• Isolate Candidates: From the master plate, pick the colonies identified as potentially cured. Also, pick a colony that retained its resistance as a positive control.

• Grow Cultures: Inoculate each candidate into 5 mL of non-selective broth and grow overnight.

• Extract Plasmid DNA: Perform a plasmid DNA miniprep on each candidate culture and the positive control.

• Agarose Gel Electrophoresis: Run the extracted DNA on an agarose gel. The lanes corresponding to the cured candidates should show no plasmid band, while the positive control lane will show the plasmid band. This confirms the physical loss of the plasmid.

Part 4: Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
No Cured Colonies	Rifampicin concentration too low.	Repeat curing with concentrations closer to the MIC (e.g., 80-90% of MIC).
Plasmid is highly stable or has a resistant replicon.	Try a different curing agent (e.g., acridine orange, novobiocin) or method (e.g., elevated temperature).[11][13]
High Cell Death	Rifampicin concentration too high.	Re-verify the MIC. Perform curing at lower fractions of the MIC (e.g., 10-40%).
Strain is unusually sensitive to rifampicin.	Ensure the stock solution and dilutions are accurate.
False Positives	Spontaneous mutation in the resistance gene.	Always confirm plasmid loss with gel electrophoresis.
Incomplete curing (mixed population).	Re-streak the putative cured colony for single isolates and re-test sensitivity before proceeding to molecular confirmation.

References

• Patsnap Synapse. (2024). What is the mechanism of Rifampin? Retrieved from Patsnap Synapse. [Link]

• Kerr, I. B., & Sussman, M. (1974). Rifampicin inhibition of RNA synthesis by destabilisation of DNA-RNA polymerase-oligonucleotide-complexes. Biochimica et Biophysica Acta (BBA) - Nucleic Acids and Protein Synthesis, 361(1), 1-8.
• Klammt, C., et al. (2022). What the Hel: recent advances in understanding rifampicin resistance in bacteria. FEMS Microbiology Reviews, 46(6), fuac039.
• Danbara, H., Yoshikawa, M., & Olarte, J. (1981). Rifampicin curing of plasmids in Escherichia coli K12-rifampicin resistant host. Journal of General and Applied Microbiology, 27(5), 441-445.
• Charbon, G., et al. (2020). Inhibition of Escherichia coli chromosome replication by rifampicin treatment or during the stringent response is overcome by de novo DnaA protein synthesis. Molecular Microbiology, 114(4), 623-636.
• Josse, J., et al. (2021). Rifampicin restores extracellular organic matrix formation and mineralization of osteoblasts after intracellular Staphylococcus aureus infection. Frontiers in Cellular and Infection Microbiology, 11, 746869.
• Polaczek, P., & Cieśla, Z. (1983). Rifampicin-induced replication of the plasmid pBR322 in Escherichia coli strains carrying dnaA mutations. Molecular and General Genetics MGG, 190(2), 326-330.
• Thwaites, G., et al. (2018). Adjunctive rifampicin for Staphylococcus aureus bacteraemia (ARREST): a multicentre, randomised, double-blind, placebo-controlled trial. The Lancet, 391(10121), 668-678.
• Campbell, E. A., et al. (2001). Structural mechanism for rifampicin inhibition of bacterial rna polymerase. Cell, 104(6), 901-912.
• Charbon, G., et al. (2020). Inhibition of Escherichia coli chromosome replication by rifampicin treatment or during the stringent response is overcome by de novo DnaA protein synthesis. Molecular Microbiology, 114(4), 623-636.
• Brutlag, D., Schekman, R., & Kornberg, A. (1971). A new protein that binds to single-stranded DNA. Proceedings of the National Academy of Sciences, 68(11), 2826-2829.
• Padmanabhan, R., & Green, M. (1972). Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules. Journal of Biological Chemistry, 247(12), 3920-3924.
• Stogios, P. J., et al. (2016). Structural basis of rifampin inactivation by rifampin phosphotransferase. Proceedings of the National Academy of Sciences, 113(14), 3668-3673.
• Flåtten, K., et al. (2009). A high concentration of rifampin suppresses the rifampin-resistant replication in ΔdatA cells. Journal of Bacteriology, 191(21), 6604-6614.
• Barber, E., et al. (2023). Mathematical Model for Growth and Rifampicin-Dependent Killing Kinetics of Escherichia coli Cells. ACS Omega, 8(41), 38241-38250.
• Hong, Y. J., et al. (2024). Comparison of Plasmid Curing Efficiency across Five Lactic Acid Bacterial Species. Journal of Microbiology and Biotechnology, 34(11), 2385-2395.
• Trevors, J. T. (1986). Plasmid curing in bacteria. FEMS Microbiology Reviews, 1(3-4), 149-157.
• Lawal, A. (1983). CURING OF R-PLASMIDS WITH RIFAMPICIN. The Nigerian Journal of Pharmacy, 14(5), 23-26.
• Artsimovitch, I., & Vassylyev, D. G. (2001). Structural Mechanism for Rifampicin Inhibition of Bacterial RNA Polymerase. Cell, 104(6), 901-912.
• Bazzicalupo, P., & Tocchini-Valentini, G. P. (1972). Curing of an Escherichia coli Episome by Rifampicin. Proceedings of the National Academy of Sciences, 69(2), 298-300.
• Richmond, A. S., et al. (2018). Strategies to combat antimicrobial resistance: anti-plasmid and plasmid curing. FEMS Microbiology Reviews, 42(4), 403-421.
• Olorunju, E. O., et al. (2023). Antibiotics Resistance and Plasmid Curing Studies of Staphylococcus aureus associated with Wound Infection amongst Patients.
• Karthikeyan, V., & Santosh, S. W. (2016). Comparing the efficacy of plasmid curing agents in Lactobacillus acidophilus. Journal of Applied Pharmaceutical Science, 6(03), 131-135.
• Sonstein, S. A., & Baldwin, J. N. (1972). Loss of the Penicillinase Plasmid After Treatment of Staphylococcus aureus with Sodium Dodecyl Sulfate. Journal of Bacteriology, 109(1), 262-265.
• Fons, M., et al. (1995). Filamentation promotes F'lac loss in Escherichia coli K12. Microbiology, 141(Pt 3), 693-700.
• Fietta, A., et al. (1993). Characterization of high frequency of recombination strains selected by integrative suppression of F'lac in dnaA, gyrA and gyrB mutants. Microbiologica, 16(1), 1-9.

Sources

• 1. What is the mechanism of Rifampin? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Structural mechanism for rifampicin inhibition of bacterial rna polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What the Hel: recent advances in understanding rifampicin resistance in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Replication of Bacteriophage M 13: Inhibition of Single-Strand DNA Synthesis by Rifampicin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Inhibition of Escherichia coli chromosome replication by rifampicin treatment or during the stringent response is overcome by de novo DnaA protein synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Rifampicin curing of plasmids in Escherichia coli K12-rifampicin resistant host - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Strategies to combat antimicrobial resistance: anti-plasmid and plasmid curing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Rifampicin sodium sterile filtration and handling procedures

Application Note: High-Integrity Sterile Filtration and Handling of Rifampicin Sodium

Introduction & Core Challenges

Rifampicin (Rifampin) is a semi-synthetic ansamycin antibiotic primarily used against Mycobacterium tuberculosis.[1] While the base form is poorly soluble in water, Rifampicin Sodium is the lyophilized salt form designed for parenteral use, offering high water solubility (>50 mg/mL).

However, Rifampicin Sodium presents three critical physicochemical challenges that frequently compromise experimental reproducibility:

• Oxidative Instability: In aqueous solution, it rapidly oxidizes to Rifampicin Quinone , a process accelerated by alkaline pH, light, and ambient oxygen [1, 2].

• Adsorption Losses: The molecule exhibits significant non-specific binding to certain polymers (e.g., standard polypropylene, nylon), leading to incorrect dosing in low-concentration assays [3].

• Photosensitivity: Exposure to white light accelerates the degradation into 3-formylrifamycin SV [4].

This guide provides a self-validating protocol to generate sterile, stable stock solutions while mitigating these degradation pathways.

Physicochemical Constraints & Material Selection[2][3][4]

To ensure scientific integrity, material selection must be based on the molecule's compatibility profile.[2]

Membrane Selection for Sterile Filtration

Recommendation: 0.22 µm Polyethersulfone (PES) .[3]

• Why: PES is hydrophilic and exhibits the lowest drug adsorption profile for ansamycins compared to Nylon or Cellulose Nitrate.

• Avoid:

  • Nylon: High potential for adsorption of the hydrophobic naphthoquinone core.

  • Cellulose Nitrate: Known to bind rifamycins, reducing filtrate concentration.

  • PVDF (Hydrophobic): Requires pre-wetting with alcohol, which may precipitate the sodium salt if not managed carefully.

Solvent & pH Management

• Solvent: Water for Injection (WFI) or PBS (pH 7.4).

• pH Stability Window: Rifampicin is most stable between pH 4.0 and 6.0 .[4]

  • Critical Note: At pH > 8.0 (alkaline), autoxidation to Rifampicin Quinone is rapid and irreversible.

  • Mitigation: If the experimental design allows, adding Sodium Ascorbate (200-500 µg/mL) to the stock solution acts as a sacrificial antioxidant, significantly extending stability [1].

Detailed Protocol: Preparation and Filtration

Objective: Prepare a 10 mg/mL Rifampicin Sodium stock solution (Sterile).

Reagents & Equipment[2][3][6][7]

• Rifampicin Sodium (USP/EP Grade).

• Sterile Water for Injection (WFI) or PBS (degassed).

• Amber Glass vials (Type I borosilicate). Do not use clear plastic tubes for storage.

• Syringe Filter: 0.22 µm PES (e.g., Millipore Express or equivalent).

• Syringe: Polypropylene (inert, latex-free).

Step-by-Step Methodology

Step 1: Environmental Control

• Perform all weighing and handling under low-light conditions or yellow light.

• Use amber glassware for all mixing steps. If amber glass is unavailable, wrap tubes in aluminum foil immediately.

Step 2: Dissolution (The "Cold Start" Technique)

• Pre-chill the solvent (WFI/PBS) to 4°C. Reasoning: Lower temperature slows the kinetics of autoxidation during the mixing phase.

• Weigh the Rifampicin Sodium powder into a sterile amber glass container.

• Add the chilled solvent to achieve the target concentration (e.g., 10 mg/mL).

• Do not sonicate if possible, as heat/cavitation promotes degradation. Swirl gently or vortex on low speed until fully dissolved (usually < 2 minutes for the salt form).

Step 3: Pre-Filtration Check

• Visually inspect the solution. It should be a clear, deep red-orange.

• Self-Validation: If the solution appears muddy or has black particulates, oxidation has already occurred. Discard.

Step 4: Sterile Filtration (Low-Binding Protocol)

• Draw the solution into a sterile syringe.

• Attach the 0.22 µm PES filter .[3]

• Discard the first 0.5 mL of filtrate.

  • Scientific Logic:[4][5][6][7][8] Even low-binding membranes have a finite number of binding sites. Sacrificing the first drops saturates the membrane, ensuring the subsequent filtrate is at the correct concentration [3].

• Filter the remaining volume directly into sterile amber glass vials .

Step 5: Storage

• Flash freeze aliquots in liquid nitrogen if possible.

• Store at -20°C to -80°C .

• Shelf Life: 6 months frozen. Once thawed, use within 24 hours. Do not refreeze.

Workflow Visualization

The following diagram illustrates the critical control points (CCPs) for handling Rifampicin Sodium to prevent degradation.

Figure 1: Critical workflow for Rifampicin Sodium preparation. Note the saturation step to mitigate membrane adsorption.

Troubleshooting & Stability Data

Observation	Probable Cause	Corrective Action
Precipitation during filtration	Use of hydrophobic filter (PTFE/PVDF) without pre-wetting.	Switch to PES (hydrophilic) or pre-wet PVDF with methanol (if protocol allows).
Solution turns black/brown	Oxidation to Rifampicin Quinone.	Check pH (must be <8.0).[4][9] Ensure light protection. Prepare fresh.
Lower bioactivity than expected	Adsorption to plasticware.	Use glass containers. Discard initial filtrate volume to saturate filter binding sites.
Shift in Absorbance Max	Degradation (3-formylrifamycin).	Confirm storage was in amber glass. Verify pH is not acidic (<4.0).

Quantitative Stability Profile:

• Solid State: Stable >2 years at -20°C (desiccated).

• Aqueous Solution (25°C): < 50% active after 24 hours (without antioxidant).

• Aqueous Solution (4°C): ~90% active after 24 hours.

References

• Maggi, N., et al. (1966). "Rifampicin: A new orally active rifamycin." Chemotherapy, 11, 285-302.

• Bolt, H. M. (2004). "Rifampicin as an inducing agent."[7] Drug Metabolism Reviews.

• Tominaga, F., et al. (2010).[5] "Reduction of non-specific adsorption of drugs to plastic containers." Journal of Pharmacological and Toxicological Methods.

• Sigma-Aldrich. (2023). "Product Information: Rifampicin Sodium Salt."

• Cytiva. (2020). "Membrane filtration compatibility guide."

Sources

• 1. Rifampin Stability and Solution Concentration Enhancement Through Amorphous Solid Dispersion in Cellulose ω-Carboxyalkanoate Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. econefiltration.com [econefiltration.com]
• 3. starlabgroup.com [starlabgroup.com]
• 4. researchgate.net [researchgate.net]
• 5. Reduction of non-specific adsorption of drugs to plastic containers used in bioassays or analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Removal of Antibiotic Rifampicin from Water Using PLA/TiO2 Photocatalytic Microsponges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Implication of rifampicin-quinone in the irreversible binding of rifampicin to macromolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Rifampicin Sodium Degradation in Acidic Media: A Technical Support Guide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with rifampicin sodium. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the degradation of rifampicin in acidic media. As your dedicated Senior Application Scientist, my goal is to equip you with the expertise and practical insights necessary to navigate the complexities of your experiments, ensuring the integrity and accuracy of your results.

Section 1: Troubleshooting Guide

This section is designed to address specific issues you may encounter during your experiments. Each problem is followed by a detailed explanation of the potential causes and a step-by-step guide to resolving the issue.

Issue 1: Rapid Loss of Rifampicin Potency in Solution

Question: I've prepared a stock solution of rifampicin sodium in an acidic buffer (pH < 4), and I'm observing a rapid decrease in its concentration, even during short-term storage. What is causing this, and how can I mitigate it?

Answer:

This is a common and expected observation. Rifampicin is notoriously unstable in highly acidic environments.[1][2][3] The primary cause is the acid-catalyzed hydrolysis of the hydrazone bond in the rifampicin molecule.

Causality Explained: The ansa-chain of rifampicin contains a piperazine ring linked via a hydrazone group. In an acidic medium, this bond is susceptible to cleavage, leading to the formation of 3-formyl rifamycin SV and 1-amino-4-methylpiperazine.[4] This degradation is a significant concern as 3-formyl rifamycin SV, while exhibiting some in-vitro antimicrobial activity, is considered inactive in-vivo and is poorly absorbed.[4][5][6]

Troubleshooting Protocol:

• pH Optimization: The stability of rifampicin is highly pH-dependent. Studies have shown that rifampicin exhibits maximum stability around pH 4.0-5.0.[1][2][7] Whenever your experimental conditions allow, adjust the pH of your solutions to this range to minimize degradation.

• Buffer Selection: Be mindful of your choice of buffer. Acetate buffers have been shown to have a significant adverse effect on rifampicin stability, accelerating its degradation.[1][2][7] In contrast, formate buffers have been reported to have a minimal adverse effect.[1][2] If possible, opt for a formate buffer in the appropriate pH range.

• Temperature Control: Like most chemical reactions, the degradation of rifampicin is temperature-dependent. Store your stock solutions and samples at reduced temperatures (e.g., 4°C or -20°C) to slow down the degradation rate.[8]

• Fresh Preparation: The most reliable approach is to prepare your rifampicin solutions fresh before each experiment. This minimizes the time the compound is exposed to destabilizing conditions.

• Concentration Considerations: The degradation of rifampicin can be more pronounced in lower concentration solutions.[1][2][7] If feasible, work with higher concentrations for stock solutions and dilute them immediately before use.

Issue 2: Appearance of Unexpected Peaks in my HPLC Chromatogram

Question: I am analyzing a sample of rifampicin that has been stored in an acidic medium, and I see one or more significant degradation peaks in my HPLC chromatogram. How can I identify these peaks and ensure my analytical method is suitable for quantifying rifampicin in the presence of its degradants?

Answer:

The appearance of extra peaks is a clear indication of rifampicin degradation. In acidic media, the most prominent degradation product you are likely observing is 3-formyl rifamycin SV.[4][5][6][9] Another potential, though less commonly cited in acidic conditions alone, is rifampicin quinone, which arises from oxidation.[6][10]

Causality Explained: A robust analytical method for stability studies must be "stability-indicating." This means the method can separate, detect, and quantify the active pharmaceutical ingredient (API) in the presence of its degradation products and any other excipients.[11] Without proper separation, you risk overestimating the amount of rifampicin remaining, leading to inaccurate stability data.

Experimental Workflow for Peak Identification and Method Validation:

Caption: Workflow for identifying degradation products and validating a stability-indicating HPLC method.

Step-by-Step Protocol:

• Forced Degradation Studies: To definitively identify the degradation peaks, perform forced degradation studies. Expose rifampicin solutions to various stress conditions (acidic, basic, oxidative, photolytic, and thermal).[11][12] The peak that appears prominently under acidic stress is likely 3-formyl rifamycin SV.

• Chromatographic Separation:

  • Column: A C18 column is commonly used for the separation of rifampicin and its degradation products.[11][13]

  • Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate) and an organic solvent like acetonitrile or methanol.[11][13][14] Using a gradient elution can help in resolving closely eluting peaks.

  • Detection: UV detection is standard, with wavelengths around 237 nm, 254 nm, or 261 nm being reported.[11][13][14] A photodiode array (PDA) detector is highly recommended as it can assess peak purity, ensuring that the rifampicin peak is not co-eluting with any degradants.

• Method Validation: Once you have a method that separates the peaks, validate it according to ICH guidelines. This includes demonstrating specificity (no interference from degradants), linearity, accuracy, and precision.[15]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of rifampicin in acidic media?

In acidic conditions, the main degradation product of rifampicin is 3-formyl rifamycin SV .[4][5][6][9] This is formed through the hydrolysis of the hydrazone linkage in the rifampicin molecule. In the presence of isoniazid, another anti-tuberculosis drug often co-formulated with rifampicin, this degradation can be accelerated.[3][4][5][9]

Degradation Pathway of Rifampicin in Acidic Media:

Caption: Acid-catalyzed hydrolysis of Rifampicin.

Q2: Does the presence of other drugs, like isoniazid, affect rifampicin's stability in acidic media?

Yes, absolutely. The degradation of rifampicin in acidic media is significantly accelerated in the presence of isoniazid (INH).[3][4][5][9] This interaction is a major concern for fixed-dose combination (FDC) products containing both drugs and contributes to the reduced bioavailability of rifampicin from these formulations.[4]

Q3: What is a suitable pH range for preparing and storing rifampicin solutions to ensure stability?

To maximize the stability of rifampicin in aqueous solutions, it is recommended to maintain the pH between 4.0 and 5.0 .[1][2][7] In this range, the rate of acid-catalyzed hydrolysis is minimized.

Q4: What are the recommended analytical techniques for studying rifampicin degradation?

The most common and reliable technique is High-Performance Liquid Chromatography (HPLC) with UV or PDA detection.[11][13] For more sensitive and selective analysis, especially for identifying and quantifying multiple degradation products at low levels, Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS/MS) is highly effective.[6] Simple UV-Vis spectrophotometry can also be used for rifampicin quantification but may lack the specificity to distinguish it from its degradation products.[15][16]

Summary of Analytical Methods:

Analytical Technique	Advantages	Disadvantages	Common Application
HPLC-UV/PDA	Robust, reproducible, widely available, PDA allows for peak purity assessment.	May have lower sensitivity than MS methods.	Routine quality control, stability studies.[11][13]
UPLC-MS/MS	High sensitivity, high selectivity, can identify and quantify multiple analytes simultaneously.	Higher cost and complexity.	Therapeutic drug monitoring, detailed degradation pathway analysis.[6]
UV-Vis Spectrophotometry	Simple, rapid, low cost.	Lacks specificity in the presence of interfering substances.	Assay of pure rifampicin or simple formulations.[15][16]

Q5: Are there any specific considerations for handling and preparing samples for rifampicin stability testing?

Yes, proper sample handling is crucial for accurate results.

• Solvent Selection: Methanol and acetonitrile are commonly used as organic solvents for preparing stock solutions and as components of the mobile phase.[14][16]

• Protection from Light: Rifampicin is sensitive to light, so it's advisable to protect solutions from light by using amber glassware or wrapping containers in aluminum foil, especially during photostability studies.[12]

• Use of Antioxidants: In some contexts, particularly when studying oxidative degradation, the use of antioxidants like ascorbic acid (vitamin C) has been suggested to prevent the autooxidation of rifampicin to rifampicin quinone. However, the benefits of this practice are debated.[6]

By understanding the inherent instability of rifampicin in acidic environments and implementing the robust analytical and handling procedures outlined in this guide, you can ensure the generation of reliable and accurate data in your research and development endeavors.

References

• Jindal, K. C., Chaudhary, R. S., Singla, A. K., Gangwal, S. S., & Khanna, S. (n.d.). Effects of buffers and pH on rifampicin stability. Semantic Scholar. [Link]

• Jindal, K. C., Chaudhary, R. S., Singla, A. K., Gangwal, S. S., & Khanna, S. (1985). Effect of buffers and pH on Rifampicin stability. ResearchGate. [Link]

• Daribay, A. T., & Kutulutskaya, T. V. (2023). Rifampicin drug stability at different pH conditions. ResearchGate. [Link]

• Singh, S., et al. (2000). Behavior of Decomposition of Rifampicin in the Presence of Isoniazid in the pH Range 1–3. Pharmaceutical Technology. [Link]

• Pillay, V., et al. (2020). Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media. Pharmaceutics, 12(3), 246. [Link]

• He, Y., et al. (2016). Rifampin Stability in 7H9 Broth and Löwenstein-Jensen Medium. Antimicrobial Agents and Chemotherapy, 60(10), 6379-6382. [Link]

• Jindal, K. C., Chaudhary, R. S., Singla, A. K., Gangwal, S. S., & Khanna, S. (1985). From the Lupin Laboratories Ltd., Chikalthana. Aurangabad (India) - Effects of Buffers and pH on Rifampicin Stability. ResearchGate. [Link]

• Pillay, V., et al. (2020). Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media. MDPI. [Link]

• Wang, Y., et al. (2022). Insight into the rapid degradation of antibiotic rifampicin by W-doped O-bridged g-C3N4 via the coupling effect of electron replenishment in the dark degradation stage and electrophilic attack in the photocatalytic stage: experiments and DFT simulation calculations. Journal of Materials Chemistry A. [Link]

• Wambaugh, J. F., et al. (2021). Evaluation of the Effect of Temperature on the Stability and Antimicrobial Activity of Rifampicin Quinone. Journal of Pharmaceutical and Biomedical Analysis, 198, 114002. [Link]

• Karazniewicz-Lada, M., et al. (2023). New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 235, 115647. [Link]

• (n.d.). Doxycycline. Wikipedia. [Link]

• Kumar, A., et al. (2017). Stability Indicating RP-HPLC Method for Rifampicin in Bulk and Pharmaceutical Dosage Form. International Journal of Pharmaceutical Sciences and Research, 8(12), 5226-5233. [Link]

• Singh, S., et al. (2011). Development and Validation of Liquid Chromatography-Mass Spectrometry Method for the Estimation of Rifampicin in Plasma. Journal of Young Pharmacists, 3(4), 317-321. [Link]

• Karim, M. F., et al. (2019). Theoretically Guided Analytical Method Development and Validation for the Estimation of Rifampicin in a Mixture of Isoniazid and Pyrazinamide by UV Spectrophotometer. Frontiers in Chemistry, 7, 638. [Link]

• Harahap, Y., et al. (2018). Analysis of Rifampicin in Dried Blood Spots Using High Performance Liquid Chromatography. ResearchGate. [Link]

• Harahap, Y., et al. (2018). Analysis of Rifampicin in Dried Blood Spots Using High Performance Liquid Chromatography. Science Alert. [Link]

• (n.d.). HPLC - MS Method for Analysis of Rifampicin and Oxidation product on Primesep 100 Column. SIELC Technologies. [Link]

• Rahman, M. M., et al. (2019). A stability indicating RP-HPLC method development and validation for simultaneous quantification for assay of rifampicin in pharmaceutical solid dosage form. International Journal of Pharmaceutical Chemistry and Analysis, 6(3), 73-79. [Link]

• Shankar, B. R., et al. (2016). METHOD DEVELOPMENT AND VALIDATION OF RIFAMPICIN BULK AND MARKETED CAPSULE BY SIMPLE UV SPECTROPHOTOMETRIC ANALYSIS. Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry, 4(1), 8-13. [Link]

• Koshe, K. K., et al. (2016). Forced Degradation Study for Assay Method of Rifampicin, Isoniazid and Pyrazinamide in Combined Pharmaceutical Dosage. Asian Journal of Pharmaceutical Technology & Innovation, 4(18), 68-73. [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Rifampin Stability in 7H9 Broth and Löwenstein-Jensen Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of the Effect of Temperature on the Stability and Antimicrobial Activity of Rifampicin Quinone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. asianpharmtech.com [asianpharmtech.com]
• 13. A stability indicating RP-HPLC method development and validation for simultaneous quantification for assay of rifampicin in pharmaceutical solid dosage form - Int J Pharm Chem Anal [ijpca.org]
• 14. scialert.net [scialert.net]
• 15. Frontiers | Theoretically Guided Analytical Method Development and Validation for the Estimation of Rifampicin in a Mixture of Isoniazid and Pyrazinamide by UV Spectrophotometer [frontiersin.org]
• 16. ajpamc.com [ajpamc.com]

Technical Support Center: Rifampicin Sodium Oral Bioavailability

Ticket ID: RIF-BIO-OPT-001 Assigned Specialist: Senior Application Scientist, Formulation R&D Status: Open Priority: High

Introduction: The "Bioavailability Trap"

Welcome to the technical support center. You are likely here because your Rifampicin (RIF) or Rifampicin Sodium formulation is failing bioequivalence studies despite showing acceptable disintegration times.

The Core Problem: Rifampicin presents a unique "Solubility-Stability Paradox."

• Solubility: It is highly soluble in the acidic stomach (pH 1–2) but precipitates rapidly in the neutral intestine (pH 6.8), limiting absorption (BCS Class II/IV borderline behavior).

• Stability: While it dissolves well in acid, it is chemically unstable there—especially if Isoniazid (INH) is present (common in TB Fixed-Dose Combinations), leading to rapid degradation into poorly absorbed 3-formyl rifamycin SV .

This guide provides the troubleshooting workflows to navigate these conflicting physicochemical properties.

Module 1: Troubleshooting Solubility & Precipitation

User Issue: "My formulation dissolves fully in 0.1N HCl but fails in pH 6.8 buffer. In vivo AUC is low."

Root Cause Analysis: Rifampicin Sodium is the salt form, which aids initial dissolution. However, upon entering the stomach, it converts to the zwitterionic base. As the formulation empties into the duodenum (pH ~6.8), the drug's solubility drops from >100 mg/mL (acid) to <1 mg/mL (neutral), causing rapid precipitation before absorption can occur.

Technical Directive: Supersaturation Maintenance

You must switch from simple "dissolution" strategies to "supersaturation maintenance" using precipitation inhibitors (Parachute Effect).

Recommended Polymer Selection Matrix:

Polymer Type	Mechanism	Interaction with Rifampicin	Recommendation
HPMC-AS (L/M/H grades)	pH-dependent solubility; protects in acid, releases in intestine.	Hydrogen bonding with RIF prevents crystal nucleation.	Primary Choice (High Success)
PVP K30 / PVP VA64	Hydrophilic carrier; rapid dissolution.	Good for initial wetting but weak at inhibiting recrystallization at pH 6.8.	Secondary (Use in combination)
Poloxamer 188	Surfactant/Wetting.	Improves wettability but can accelerate crystal growth if used alone.	Use sparingly (<5%)
Cyclodextrins (HP-β-CD)	Inclusion complexation.	Encapsulates hydrophobic moiety; prevents precipitation.	Excellent but high mass burden.

Visual Logic: The Precipitation Trap

Caption: Figure 1. The "Spring and Parachute" model. Without polymers (parachute), Rifampicin precipitates rapidly in the intestine (spring), reducing absorption.

Module 2: Troubleshooting Stability in FDCs (The INH Interaction)

User Issue: "My assay shows high impurities, specifically 3-formyl rifamycin SV, in my Rifampicin/Isoniazid combination tablets."

Root Cause Analysis: In the presence of Isoniazid (INH) and an acidic environment (stomach), Rifampicin undergoes acid-catalyzed hydrolysis.[1] INH acts as a catalyst and a reactant, forming a hydrazone complex that locks Rifampicin into a non-absorbable degraded state [1, 2].

The Reaction Pathway:

• Acidic pH opens the Rifampicin ring

  3-formyl rifamycin SV .

• 3-formyl rifamycin SV + Isoniazid

  Hydrazone Complex (Red/Brown precipitate).

Technical Directive: Segregation Strategies

To fix this, you must physically or temporally separate the two drugs.

Strategy A: Bilayer Tablets (Physical Segregation)

• Layer 1: Rifampicin + buffering agent (Calcium Carbonate) to keep local pH > 4.

• Layer 2: Isoniazid.[2][3][4][5][6][7]

• Note: This prevents storage degradation but not in-vivo degradation if they mix in the stomach.

Strategy B: Enteric Coating INH (Temporal Segregation)

• Coat Isoniazid pellets with Eudragit L100 (dissolves > pH 6.0).

• Leave Rifampicin immediate release.

• Result: Rifampicin absorbs in the stomach/duodenum before Isoniazid is released. This eliminates the catalytic environment [3].

Visual Logic: The Degradation Pathway

Caption: Figure 2. The catalytic degradation of Rifampicin by Isoniazid in acidic media. Preventing this interaction is critical for FDC bioavailability.

Module 3: Advanced Formulation Protocols

Protocol A: Amorphous Solid Dispersion (ASD) Preparation

Objective: Create a high-energy amorphous form to improve solubility.

• Solvent Selection: Methanol/Dichloromethane (1:1 v/v). Rifampicin is soluble in organic solvents; sodium salt may require small water fraction.

• Carrier: HPMC-AS (Grade MF). Ratio Drug:Polymer 1:2 or 1:3.

• Process (Spray Drying):

  • Inlet Temp: 80°C (Keep low to prevent degradation).

  • Outlet Temp: 45–50°C.

  • Atomization Pressure: 2 bar.

• Post-Processing: Vacuum dry at 40°C for 24h to remove residual solvent.

• Validation: XRD (X-Ray Diffraction) must show a "halo" pattern (no peaks).

Protocol B: Discriminatory Dissolution Testing

Objective: Standard QC methods (pH 6.8 + SLS) are too aggressive and hide precipitation issues. Use this two-stage test to mimic in vivo failure [4].

Step 1: Acid Phase (Simulate Stomach)

• Medium: 0.1 N HCl (300 mL).

• Time: 30 minutes.

• Expectation: 100% Dissolution (if using Na-Salt or correctly formulated base).

Step 2: Buffer Phase (Simulate Intestine)

• Action: Add 600 mL of concentrated Phosphate Buffer (pre-warmed) to adjust final pH to 6.8.

• Sampling: Take samples at 5, 10, 15, 30, 60 min.

• Pass Criteria: Formulation must maintain >80% drug in solution for at least 45 minutes.

• Fail Criteria: Rapid drop in concentration (precipitation) within 15 mins.

FAQs: Rapid Troubleshooting

Q1: Can I use Ascorbic Acid to stabilize Rifampicin? A: Yes. Ascorbic acid acts as an antioxidant and can prevent the oxidation of Rifampicin to Rifampicin Quinone, but it does not prevent the INH-mediated hydrazone formation. For FDCs, physical segregation is still required.[8]

Q2: Why use Rifampicin Sodium instead of the Base? A: The Sodium salt has a faster intrinsic dissolution rate (IDR). This is beneficial for "onset of action," but once it hits the stomach acid, it converts to the base. If you don't have a precipitation inhibitor (like HPMC-AS) present, the rapid supersaturation from the salt can actually lead to faster precipitation (crash out) than the base form.

Q3: How do I detect the 3-formyl degradation product? A: You need a stability-indicating HPLC method.

• Column: C18 (250 x 4.6 mm).

• Mobile Phase: Phosphate buffer (pH 6.8) : Acetonitrile (35:65).

• Wavelength: 254 nm (for degradation products) and 337 nm (for Rifampicin). 3-formyl rifamycin elutes earlier than Rifampicin.

References

• Singh, S., et al. (2000). Degradation of Rifampicin, Isoniazid and Pyrazinamide from Prepared Mixtures and Marketed Single and Combination Products Under Acid Conditions. Pharmacy and Pharmacology Communications. Link

• Bhardwaj, S., et al. (2011). Implication of biopharmaceutics and pharmacokinetics of rifampicin in variable bioavailability from solid oral dosage forms. Biopharmaceutics & Drug Disposition. Link

• Shishoo, C. J., et al. (2001). Impaired bioavailability of rifampicin in presence of isoniazid from fixed dose combination (FDC) formulation. International Journal of Pharmaceutics. Link

• Becker, C., et al. (2009). Biowaiver monographs for immediate release solid oral dosage forms: Rifampicin. Journal of Pharmaceutical Sciences. Link

Sources

• 1. Improved Stability of Rifampicin in the Presence of Gastric-Resistant Isoniazid Microspheres in Acidic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. Impaired bioavailability of rifampicin in presence of isoniazid from fixed dose combination (FDC) formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Behavior of decomposition of rifampicin in the presence of isoniazid in the pH range 1-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fixed-Dose Combination Formulations in Solid Oral Drug : Therapy: Advantages, Limitations, and Design Features - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oral bioavailability of rifampicin, isoniazid, ethambutol, and pyrazinamide in a 4-drug fixed-dose combination compared with the separate formulations in healthy Chinese male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Rifampicin Sodium vs. Rifampicin Free Acid: A Technical Solubility &amp; Stability Guide

Executive Summary: The Solubility-Stability Paradox

For researchers utilizing Rifampicin, the choice between the Free Acid and Sodium Salt forms is not merely a matter of dissolution speed—it is a trade-off between solvent compatibility and oxidative stability .

• Rifampicin Free Acid (Standard): The gold standard for in vitro assays and oral formulation research. It requires organic solvents (DMSO/Methanol) for high-concentration stock solutions but offers superior long-term stability when stored correctly.

• Rifampicin Sodium (Water Soluble): Essential for in vivo parenteral (IV/IP) administration where organic solvents are toxic. However, it suffers from rapid oxidative degradation in aqueous solution, requiring immediate use or antioxidant supplementation.

Quick Selection Matrix

Application	Recommended Form	Primary Solvent	Critical Precaution
Cell Culture (In Vitro)	Free Acid	DMSO	Keep DMSO <0.5% in final media to avoid cytotoxicity.
Animal Injection (IV/IP)	Sodium Salt	Sterile Water/Saline	Prepare fresh immediately before injection; protect from light.

| Oral Gavage | Free Acid | Methylcellulose/Corn Oil | Homogenize suspension well; drug is not dissolved. |

Chemical Fundamentals & Solubility Profile

Rifampicin is a zwitterionic ansamycin antibiotic. Its solubility is governed by two ionizable groups: the 4-hydroxyl group (pKa ~1.7) and the piperazine nitrogen (pKa ~7.9) .[1]

Comparative Solubility Data

The following data represents saturation limits at 25°C.

Solvent / Condition	Rifampicin (Free Acid)	Rifampicin Sodium (Salt)
Water (Neutral pH)	< 1 mg/mL (Poor)*	> 50 mg/mL (Freely Soluble)
PBS (pH 7.4)	~2.5 mg/mL (Metastable)	> 50 mg/mL
DMSO	~100 mg/mL	Soluble (Variable)
Methanol	~16 mg/mL	Soluble
Ethanol (95%)	~10 mg/mL	Slightly Soluble
pH 2.0 (Acidic)	Soluble (Unstable)	Soluble (Unstable)

*Note: While technically soluble up to 2.5 mg/mL in pH 7.3 buffer, the free acid dissolves very slowly and often precipitates. Practical reliable aqueous solubility without pH manipulation is often cited as <1 mg/mL.

The Zwitterionic Effect

Rifampicin exists as a zwitterion at physiological pH.[2]

• pH < 2: Fully protonated, soluble but rapidly hydrolyzes to 3-formylrifampicin.

• pH 7-8: Zwitterionic, lowest solubility (isoelectric region).

• pH > 9: Deprotonated, soluble but oxidizes rapidly to rifampicin quinone.

Stability & Degradation Mechanisms

Stability is the "hidden variable" in Rifampicin experiments. The sodium salt, while convenient, exposes the drug to aqueous degradation pathways immediately upon dissolution.

Degradation Pathways

• Oxidation (Aerobic): In neutral/alkaline aqueous solutions, Rifampicin oxidizes to Rifampicin Quinone . This reaction is catalyzed by light and trace metal ions.

  • Visual Sign: Solution turns from bright red/orange to a muddy brown/black.

• Hydrolysis (Acidic): In acidic environments (pH < 5), it hydrolyzes to 3-Formylrifampicin (3-FRSV) , which lacks antimicrobial activity.

Visualization: Stability & Handling Workflow

The following diagram illustrates the decision logic and degradation risks associated with each form.

Figure 1: Decision tree for selecting the correct Rifampicin form based on application and stability constraints.

Experimental Protocols

Protocol A: Preparation of Stable Stock Solution (Free Acid)

Best for: In vitro assays, MIC determination, long-term storage.

• Weighing: Weigh 100 mg of Rifampicin Free Acid powder.

• Dissolution: Add 1.0 mL of high-grade DMSO (Dimethyl Sulfoxide). Vortex vigorously until fully dissolved.

  • Result: 100 mg/mL red solution.

• Aliquot & Storage: Dispense into amber microcentrifuge tubes (to block light). Store at -20°C .

  • Stability:[1][3][4][5][6] Stable for >6 months.[5][7][8] Avoid repeated freeze-thaw cycles (precipitate may form; re-dissolve by warming to 37°C).

• Usage: Dilute into culture media. Keep final DMSO concentration <0.5% (v/v) to prevent solvent toxicity.

Protocol B: Preparation of Injection Solution (Sodium Salt)

Best for: In vivo animal studies (IV, IP) where DMSO is contraindicated.

• Vehicle Preparation: Use sterile water for injection or saline. Degas the solvent (sonicate or bubble with nitrogen) to remove dissolved oxygen.

  • Why? Oxygen accelerates conversion to Rifampicin Quinone.

• Dissolution: Add Rifampicin Sodium directly to the aqueous vehicle (up to 50 mg/mL). Swirl gently; do not vortex excessively to avoid foaming.

• Optional Stabilization: For infusions lasting >1 hour, add Sodium Ascorbate (0.5 mg/mL) as an antioxidant.

• Filtration: Filter sterilize using a 0.22 µm PES membrane . Do not use Nylon (Rifampicin binds to Nylon).

• Timing: Inject within 15–30 minutes of preparation. Discard unused portion.

Critical Troubleshooting (FAQ)

Q: Can I dissolve the Free Acid in water by adjusting pH? A: Yes, but it is risky. You can dissolve Free Acid in pH >9 (using NaOH) and then back-titrate to pH 7.4. However, this momentary exposure to high pH can induce degradation, and the drug may precipitate upon returning to neutral pH if the concentration exceeds 2 mg/mL. Use the Sodium Salt instead.

Q: My stock solution in DMSO has crystals. Is it bad? A: Not necessarily. Rifampicin can crystallize at low temperatures. Warm the tube to 37°C and vortex. If it redissolves completely to a clear red liquid, it is safe to use.

Q: Why did my cell culture media turn cloudy after adding Rifampicin? A: You likely exceeded the aqueous solubility limit. Even if dissolved in DMSO, when you dilute into media (water-based), the drug will crash out if the final concentration is >100 µg/mL (depending on media composition). Keep working concentrations below 50 µg/mL for safety.

References

• Sigma-Aldrich. Rifampicin Product Information Sheet (R3501).Link

• Maggi, N., et al. (1966). Rifampicin: a new orally active rifamycin. Chemotherapy.

• GoldBio. Rifampicin Stock Solution Protocol.Link

• Selleck Chemicals. Rifampin (Rifampicin) Datasheet & Solubility.Link

• ResearchGate Discussions. Solubility of Rifampicin in PBS and Saline.Link

• PubChem. Rifampicin Compound Summary (CID 135398735).Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Rifampicin | C43H58N4O12 | CID 135398735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stability of rifampicin in dissolution medium in presence of isoniazid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. goldbio.com [goldbio.com]
• 8. journals.asm.org [journals.asm.org]

Technical Comparison: Rifampicin Sodium Uptake Kinetics in Gram-Positive vs. Gram-Negative Systems

Executive Summary

This guide provides a mechanistic comparison of Rifampicin sodium uptake between Gram-positive (S. aureus) and Gram-negative (E. coli, P. aeruginosa) bacterial systems. While Rifampicin sodium is formulated for high aqueous solubility to facilitate intravenous or oral administration, its intracellular accumulation is governed strictly by the lipophilicity and zwitterionic nature of the active rifampicin moiety.

Key Finding: The differential efficacy of Rifampicin is not a target-based phenomenon (RNA polymerase is conserved) but a permeability and efflux-driven phenomenon . In Gram-negative organisms, the synergistic effect of the Outer Membrane (OM) barrier and the AcrAB-TolC efflux system reduces intracellular concentration to sub-lethal levels, necessitating specific experimental protocols for accurate quantification.

Physicochemical Basis of Uptake

To understand uptake, one must dissociate the formulation from the permeant.

• Rifampicin Sodium: A water-soluble salt form. Upon dissolution in physiological media (pH 7.4), it dissociates.

• The Active Permeant (Rifampicin): A zwitterionic ansamycin antibiotic.

  • Molecular Weight: ~822.9 Da (Large).

  • Lipophilicity (LogP): ~1.0 – 1.25 (Moderately lipophilic).

  • Ionization: Exists as a zwitterion at physiological pH (pKa ~1.7 and ~7.9).

Implication: Because of its large size (>600 Da) and lipophilicity, Rifampicin cannot traverse standard Gram-negative porins (e.g., OmpF/C) which favor small, hydrophilic molecules. It must permeate via the lipid bilayer, a process heavily restricted in Gram-negatives.

Comparative Uptake Mechanisms

Gram-Positive Bacteria (The "Open Door")

In Gram-positive organisms like Staphylococcus aureus, the cell envelope consists of a thick peptidoglycan layer and a single cytoplasmic membrane.

• Peptidoglycan: Porous; offers no resistance to Rifampicin diffusion.

• Cytoplasmic Membrane: Rifampicin, being lipophilic, partitions into the bilayer and diffuses into the cytoplasm down its concentration gradient.

• Result: Rapid, high-level intracellular accumulation.[1]

Gram-Negative Bacteria (The "Fortress & Pump")

In Gram-negative organisms like E. coli, uptake is a battle against two specific mechanisms:

• The Outer Membrane (OM) Barrier: The asymmetric LPS leaflet is highly charged and tightly packed, repelling hydrophobic/large molecules. This reduces the influx rate significantly compared to G+.

• Active Efflux (AcrAB-TolC): Any Rifampicin that trickles into the periplasm is captured by the AcrAB-TolC multidrug efflux pump and extruded back into the external medium before it can cross the inner membrane.

Mechanistic Visualization

The following diagram illustrates the structural dichotomy governing Rifampicin susceptibility.

Caption: Comparative flux of Rifampicin. Note the unobstructed entry in G+ versus the "Pump-and-Block" mechanism in G- mediated by LPS and AcrAB-TolC.

Experimental Performance Data

The following table synthesizes typical experimental values comparing uptake kinetics and susceptibility.

Parameter	Gram-Positive (S. aureus)	Gram-Negative (E. coli WT)	Gram-Negative ( acrAB)
MIC (Standard)	0.005 – 0.5 g/mL	8 – 32 g/mL	0.5 – 2.0 g/mL
Uptake Route	Passive Diffusion	Lipid Bilayer Diffusion (Slow)	Lipid Bilayer Diffusion (Slow)
Efflux Activity	Minimal/None	High (AcrAB-TolC)	Absent
Intracellular Accumulation	High (>50% of external conc.)	Low (<10% of external conc.)	Moderate/High
Impact of PA N	Negligible	Reduces MIC 4-16 fold	Negligible

Note: PA

N (Phenylalanine-arginine beta-naphthylamide) is a standard efflux pump inhibitor (EPI).

Validated Experimental Protocol: Whole-Cell Accumulation Assay

Expert Insight: Standard wash steps (centrifugation + buffer wash) must be avoided. Rifampicin efflux is rapid (<30 seconds). Washing cells removes the drug you are trying to measure, leading to false negatives. The Silicone Oil Spin method is the mandatory standard for this application.

Protocol Workflow (LC-MS/MS)

• Preparation: Grow bacterial cultures to mid-log phase (

  ).

• Incubation: Aliquot 1 mL culture; add Rifampicin Sodium (final conc. 10

  M). Incubate at 37°C for 10–30 mins.

• Separation (The Critical Step):

  • Layer 400

    L of culture on top of 500 L Silicone Oil (Density 1.03 g/mL) in a microcentrifuge tube.

  • Centrifuge immediately at 13,000 x g for 2 minutes.

  • Mechanism:[2][3][4][5][6][7][8][9] Cells pass through the oil (denser than media, lighter than cells) into the pellet; aqueous media stays on top. The oil acts as a barrier preventing back-diffusion.

• Lysis: Flash freeze pellet in liquid nitrogen (or use 0.1% Triton X-100 with sonication).

• Quantification: Extract with Methanol/Acetonitrile. Analyze supernatant via LC-MS/MS (MRM mode). Normalize to cell number/protein content.

Workflow Visualization

Caption: Silicone Oil Accumulation Assay. This method prevents drug efflux during the wash phase, ensuring accurate intracellular quantification.

Troubleshooting & Optimization

• Solubility Artifacts: Rifampicin sodium is soluble, but if your assay buffer is highly acidic (< pH 5), the drug may precipitate or protonate, altering logP. Maintain pH 7.2–7.4.

• Non-Specific Binding: Rifampicin binds plastically. Use low-binding polypropylene tubes and include a "no-cell" control to subtract background binding to the tube walls.

• Efflux Controls: Always include an E. coli

  acrAB strain or use CCCP (carbonyl cyanide m-chlorophenyl hydrazone) as a positive control for accumulation. CCCP collapses the proton motive force (PMF), disabling the AcrAB-TolC pump.

References

• Mechanism of Rifampicin Resistance & Uptake

  • Goldstein, B. P. (2014).[10] Resistance to rifampicin: a review. Journal of Antibiotics, 67(9), 625–630.

• Role of AcrAB-TolC Efflux Pump

  • Nikaido, H., & Takatsuka, Y. (2009). Mechanisms of RND multidrug efflux pumps. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1794(5), 769-781.

• Silicone Oil Centrifugation Protocol

  • Richter, M. F., et al. (2017). Predictive compound accumulation rules yield a broad-spectrum antibiotic. Nature, 545, 299–304.

• Rifampicin Physicochemical Properties

  • PubChem Compound Summary for CID 135398735, Rifampicin Sodium.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Role of AcrAB-TolC multidrug efflux pump in drug-resistance acquisition by plasmid transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. AcrAB−TolC, a major efflux pump in Gram negative bacteria: toward understanding its operation mechanism [bmbreports.org]
• 6. Drug Efflux Pump Inhibitors: A Promising Approach to Counter Multidrug Resistance in Gram-Negative Pathogens by Targeting AcrB Protein from AcrAB-TolC Multidrug Efflux Pump from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rifampin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Interaction of the Antibiotic Rifampicin with Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms of Antibiotic Resistance in Important Gram-Positive and Gram-Negative Pathogens and Novel Antibiotic Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Rifampicin Sodium in a Laboratory Setting

For the diligent researcher, scientist, and drug development professional, the integrity of your work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical compounds you handle, including their safe and responsible disposal. This guide provides essential, in-depth procedural guidance for the proper disposal of rifampicin sodium, ensuring the safety of laboratory personnel and the protection of our environment. Adherence to these protocols is not merely a matter of compliance but a cornerstone of scientific responsibility.

The Imperative for Proper Disposal: Understanding the Risks of Rifampicin Sodium

Rifampicin sodium, a potent antibiotic, demands meticulous handling not only during its application but also at the end of its use. Improper disposal of rifampicin and other antibiotics can lead to significant environmental consequences, including the contamination of water systems and the alarming rise of antibiotic-resistant bacteria[1][2]. When pharmaceuticals enter the environment, they can negatively impact aquatic ecosystems and wildlife[3]. Therefore, a "dispose-down-the-drain" approach is strictly prohibited for antibiotic waste[4][5]. All waste containing rifampicin sodium must be treated as hazardous chemical waste and managed according to stringent local, state, and federal regulations[6].

Immediate Safety and Spill Response Protocols

Accidents can happen. A swift and correct response to a rifampicin sodium spill is critical to mitigating exposure and contamination.

Personal Protective Equipment (PPE): Before handling rifampicin sodium in any capacity, including spill cleanup, the following PPE is mandatory:

• Gloves: Chemical-resistant gloves are essential.

• Eye Protection: Safety glasses with side shields or goggles.

• Respiratory Protection: An appropriate respirator should be used, especially when handling the powder form, to avoid inhalation of dust particles.

• Lab Coat: To protect skin and clothing.

Spill Cleanup Procedure:

• Dry Spills: In the case of a dry powder spill, avoid generating dust. Gently cover the spill with an absorbent material, such as a spill pillow or sand. Carefully sweep up the material and place it into a clearly labeled, sealed container for hazardous waste disposal[6][7].

• Wet Spills: For solutions containing rifampicin sodium, absorb the spill with an inert material (e.g., vermiculite, dry sand). Collect the saturated absorbent material and place it in a sealed, labeled hazardous waste container[7].

• Decontamination: After the bulk of the spill has been removed, decontaminate the area by washing it with soap and water. All cleaning materials, including wipes and gloves, must also be disposed of as hazardous waste.

Systematic Disposal Procedures for Rifampicin Sodium Waste

The following step-by-step protocols outline the correct procedures for disposing of various forms of rifampicin sodium waste generated in a laboratory.

Unused or Expired Rifampicin Sodium Powder:

This is considered pure chemical waste and must be disposed of as such.

• Step 1: Containerization. Ensure the original container is securely sealed. If the original container is compromised, place it within a larger, compatible, and properly labeled hazardous waste container.

• Step 2: Labeling. The container must be clearly labeled as "Hazardous Waste" and include the chemical name "Rifampicin Sodium," the concentration, and the date of accumulation.

• Step 3: Segregation. Store the container in a designated hazardous waste accumulation area, segregated from incompatible materials.

• Step 4: Professional Disposal. Arrange for pickup and disposal by a licensed hazardous waste management company.

Aqueous Solutions Containing Rifampicin Sodium:

Liquid waste containing rifampicin requires careful handling to prevent environmental release.

• Step 1: Collection. Collect all aqueous waste containing rifampicin sodium in a dedicated, leak-proof, and clearly labeled hazardous waste container. Do not mix with other chemical waste streams unless compatibility has been verified.

• Step 2: Labeling. Label the container with "Hazardous Waste," the contents ("Rifampicin Sodium Solution" and concentration), and the accumulation start date.

• Step 3: Storage. Store the container in a secondary containment bin within a designated hazardous waste area.

• Step 4: Disposal. The collected liquid waste must be disposed of through a certified hazardous waste vendor.

Contaminated Labware and Materials:

Items such as pipette tips, centrifuge tubes, gloves, and bench paper that have come into contact with rifampicin sodium are considered contaminated solid waste.

• Step 1: Segregation at the Source. Immediately after use, place all contaminated solid waste into a designated, clearly marked hazardous waste bag or container. This prevents cross-contamination of non-hazardous waste streams.

• Step 2: Containerization. The hazardous waste bag should be placed within a rigid, leak-proof container labeled "Hazardous Waste" with a description of the contents (e.g., "Rifampicin Sodium Contaminated Labware").

• Step 3: Disposal. This container should be collected by your institution's hazardous waste management service for incineration or other approved disposal methods[8].

Decision-Making Workflow for Rifampicin Sodium Disposal

The following diagram illustrates the decision-making process for the proper disposal of rifampicin sodium and related waste materials.

Caption: Decision workflow for rifampicin sodium waste disposal.

The Science of Rifampicin Degradation: Why Proper Disposal Matters

Rifampicin is susceptible to degradation under certain conditions. For instance, it degrades in acidic environments[9]. Research has also explored enzymatic and photocatalytic degradation methods that can transform rifampicin into other compounds, with rifampicin quinone being a primary product[1][10]. While these degradation products may exhibit reduced antimicrobial activity, their presence in the environment is still a concern, as they can contribute to the development of antibiotic resistance. This underscores the importance of not attempting to neutralize rifampicin waste through simple chemical means in the lab without validated procedures and instead relying on professional hazardous waste disposal methods like incineration, which ensures complete destruction.

Summary of Disposal Procedures

Waste Type	Container	Labeling	Disposal Method
Unused/Expired Powder	Securely sealed original or overpack container	"Hazardous Waste," "Rifampicin Sodium," Date	Licensed Hazardous Waste Vendor
Aqueous Solutions	Dedicated, leak-proof liquid waste container	"Hazardous Waste," "Rifampicin Sodium Solution," Concentration, Date	Licensed Hazardous Waste Vendor
Contaminated Solids	Lined, rigid, leak-proof container	"Hazardous Waste," "Rifampicin Sodium Contaminated Labware"	Institutional Hazardous Waste Service for Incineration

By adhering to these detailed procedures, you contribute to a safer laboratory environment and the broader ecological health, reinforcing the trust placed in the scientific community to conduct research responsibly.

References

• ResearchGate. Degradation of Rifampicin, Isoniazid and Pyrazinamide from Prepared Mixtures and Marketed Single and Combination Products Under Acid Conditions. [Link]

• National Center for Biotechnology Information. Evaluation of the Effect of Temperature on the Stability and Antimicrobial Activity of Rifampicin Quinone. [Link]

• PubMed. Environmentally Friendly Degradation and Detoxification of Rifampicin by a Bacterial Laccase and Hydrogen Peroxide. [Link]

• STEAM News. Rifampin's Strangest Side Effects. [Link]

• ResearchGate. Photocatalytic Degradation of Rifampicin: Influencing Parameters and Mechanism. [Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories. [Link]

• ResearchGate. Rifampicin: Cytotoxic and Genotoxic Action. [Link]

• Wikipedia. Rifampicin. [Link]

• United States Environmental Protection Agency. Management of Hazardous Waste Pharmaceuticals. [Link]

• Centers for Disease Control and Prevention. NIOSH List of Hazardous Drugs in Healthcare Settings, 2024. [Link]

• Stericycle. EPA: Hazardous Pharmaceutical Waste Management. [Link]

• Centers for Disease Control and Prevention. NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings, 2016. [Link]

• Bitesize Bio. Antibiotic Disposal in the Lab: Simple Tips to Get it Right. [Link]

• United States Environmental Protection Agency. A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. [Link]

• National Center for Biotechnology Information. Management of Waste - Prudent Practices in the Laboratory. [Link]

• University of Colorado. Handling Antineoplastics and Other Hazardous Drugs. [Link]

• National Center for Biotechnology Information. Management guidelines for preventing exposure to antineoplastics. [Link]

• Drugs.com. Rifampin Uses, Side Effects & Warnings. [Link]

• American Society of Health-System Pharmacists. EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. [Link]

• University of Rhode Island. Safe Handling and Disposal of Antineoplastic and Other Drugs. [Link]

• Karolinska Institutet. Laboratory waste. [Link]

• ACTenviro. EPA’s New Pharmaceutical Rule: Relief for Healthcare Facilities and Our Water Sources. [Link]

Sources

• 1. Environmentally Friendly Degradation and Detoxification of Rifampicin by a Bacterial Laccase and Hydrogen Peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. web.uri.edu [web.uri.edu]
• 3. Rifampin Uses, Side Effects & Warnings [drugs.com]
• 4. Laboratory waste | Staff Portal [staff.ki.se]
• 5. Waste Disposal & Trash Pickup | Republic Services [republicservices.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Insight into the rapid degradation of antibiotic rifampicin by W-doped O-bridged g-C3N4via the coupling effect of electron replenishment in the dark degradation stage and electrophilic attack in the photocatalytic stage: experiments and DFT simulation calculations - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. research.cuanschutz.edu [research.cuanschutz.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]